(R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one

• CAS: 107289-20-3

Core Science & Biosynthesis

The Mechanistic Paradigm of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one in Asymmetric Synthesis: A Technical Guide

Executive Summary

In the landscape of asymmetric synthesis, the ability to construct enantiopure complex molecules relies heavily on the predictable behavior of chiral auxiliaries and building blocks. (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one stands as a cornerstone reagent in this domain. Developed by Dieter Seebach, this compound functions as a highly versatile, chiral acetoacetic acid equivalent.

This technical whitepaper deconstructs the structural logic, stereoelectronic mechanisms, and experimental workflows that govern the reactivity of this chiral dioxinone. Designed for application scientists and drug development professionals, this guide bridges the gap between theoretical conformational analysis and bench-level execution.

Structural Logic & The Principle of SRS

The utility of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one is rooted in the principle of Self-Regeneration of Stereocenters (SRS) [1]. In a classical SRS workflow, an original stereocenter (e.g., from (R) -3-hydroxybutyric acid) is used to induce a temporary stereocenter (the acetal carbon bearing the bulky tert-butyl group). Once the original stereocenter is destroyed to form the planar enol/dienolate system of the dioxinone, the temporary acetal center "remembers" the chirality and directs subsequent bond formations with exquisite diastereofacial selectivity.

Conformational Architecture

The 1,3-dioxin-4-one ring adopts a highly rigid sofa conformation . The thermodynamic stability of the acetal dictates that the bulky tert-butyl group occupies the equatorial position . This geometric locking is the primary driver for the molecule's stereofacial bias.

Caption: Conformational logic and stereoelectronic drivers ensuring high diastereofacial selectivity.

Mechanistic Pathways & Stereoelectronic Control

The reactivity of the chiral dioxinone can be categorized into three primary mechanistic pathways, all of which are governed by a combination of steric shielding and stereoelectronic pyramidalization[2].

Pathway A: Chiral Dienolate Alkylation

Upon deprotonation with a strong, non-nucleophilic base (e.g., LDA), the dioxinone forms an extended lithium dienolate.

• Stereoelectronic Pyramidalization: Ab initio calculations and X-ray crystallographic data reveal that the trigonal centers of the dioxinone enolate are pyramidalized. The electron density of the enolate oxygen repels the incoming electrophile, while the equatorial tert-butyl group physically blocks the syn face.

• Trajectory of Attack: Consequently, electrophiles attack exclusively from the anti (axial) face, yielding α -alkylated products with >95% diastereomeric excess (de).

Pathway B: Conjugate (Michael) Additions

Organocuprates (Gilman reagents) undergo 1,4-conjugate addition to the α,β -unsaturated system of the dioxinone. The transition state is governed by the same facial bias, directing the nucleophile to the axial trajectory opposite the tert-butyl group, establishing a new stereocenter at the β -position.

Pathway C: Photocycloadditions

The enone system of the dioxinone participates in highly stereoselective [2+2] photocycloadditions with cyclic alkenes (e.g., cyclopentene or dihydropyrones) under UV irradiation, providing access to complex spirocyclic and cyclobutane-fused frameworks[3].

Caption: Mechanistic pathway of chiral dienolate formation and stereoselective alkylation.

Quantitative Data & Selectivity Profiles

The table below summarizes the empirical outcomes of various electrophilic and nucleophilic additions to the (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one scaffold, demonstrating its robust stereodirecting capabilities.

Reaction Type	Reagent / Reactant	Newly Formed Stereocenter	Diastereomeric Excess (de)	Typical Yield (%)
Dienolate Alkylation	Methyl Iodide (MeI)	C6 ( α to ketone)	> 95%	85 - 90
Dienolate Alkylation	Benzyl Bromide (BnBr)	C6 ( α to ketone)	> 95%	82 - 88
Conjugate Addition	Gilman Reagent (Me₂CuLi)	C5 ( β to ester)	> 95%	75 - 80
Photocycloaddition	Cyclopentene ( hν )	C5, C6 (Cyclobutane)	> 90%	60 - 70

Experimental Protocol: Self-Validating Workflow for Dienolate Alkylation

To ensure absolute scientific integrity and reproducibility, the following protocol details the stereoselective alkylation of the dioxinone. Every step is designed with explicit causality to prevent racemization or side reactions.

Phase 1: Generation of the Base (Kinetic Control)

• Setup: Flame-dry a Schlenk flask under high-purity argon. Add 10 mL of anhydrous THF.

• Amine Addition: Add diisopropylamine (1.1 equiv) and cool the system to −78∘C using a dry ice/acetone bath.

• Lithiation: Dropwise add n -Butyllithium (1.05 equiv, 2.5 M in hexanes). Stir for 30 minutes.

  • Causality: The generation of Lithium Diisopropylamide (LDA) at cryogenic temperatures ensures an aggressive, sterically hindered base capable of irreversible, kinetic deprotonation without attacking the sensitive lactone carbonyl.

Phase 2: Dienolate Formation

• Substrate Addition: Dissolve (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one (1.0 equiv) in 5 mL of anhydrous THF. Add this solution dropwise to the LDA mixture over 20 minutes.

  • Causality: Slow addition prevents localized exothermic spikes, suppressing the self-condensation of the dioxinone and ensuring quantitative conversion to the extended chiral dienolate.

Phase 3: Electrophilic Trapping

• Deaggregation: Add the target electrophile (e.g., Benzyl bromide, 1.2 equiv) dissolved in a 4:1 mixture of THF and DMPU (N,N'-Dimethylpropyleneurea).

  • Causality: DMPU is critical. It acts as a Lewis base to break down the hexameric/tetrameric lithium dienolate aggregates into highly reactive monomers. This accelerates the alkylation while the rigid dioxinone framework maintains strict stereofacial bias[2].

• Incubation: Stir at −78∘C for 2 hours, then allow the reaction to slowly warm to −20∘C .

Phase 4: Quenching and Isolation

• Quench: Terminate the reaction by rapidly injecting saturated aqueous NH4​Cl .

  • Causality: A mild, buffered proton source neutralizes the remaining base and enolate without hydrolyzing the acid-sensitive acetal linkage.

• Extraction: Extract the aqueous layer with diethyl ether ( 3×20 mL ), dry the combined organic layers over anhydrous MgSO4​ , and purify via flash column chromatography (Hexanes/EtOAc).

Caption: Step-by-step self-validating experimental workflow for dioxinone alkylation.

References

• Seebach, D. et al. Self-Regeneration of Stereocenters (SRS) - Applications, Limitations, and Abandonment of a Synthetic Principle. Angewandte Chemie International Edition, 1996.1

• Seebach, D.; Zimmermann, J.; Gysel, U.; Ziegler, R.; Ha, T.-K. Totally stereoselective additions to 2,6-disubstituted 1,3-dioxin-4-ones (chiral acetoacetic acid derivatives). Synthetic and mechanistic aspects of remote stereoselectivity. Journal of the American Chemical Society, 1988.2

• Sato, M. et al. Enantioselective Synthesis of Spiro Ethers and Spiro Ketals via Photoaddition of Dihydro-4-pyrones to Chiral 1,3-Dioxin-4-ones. The Journal of Organic Chemistry, 2002. 3

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

The Architecture of Asymmetry: Seebach’s Dioxinones and the Principle of Self-Regeneration of Stereocenters (SRS)

Introduction: The Chiral Pool and the Challenge of Alpha-Alkylation

In the landscape of modern drug development and complex natural product synthesis, the "chiral pool"—inexpensive, naturally occurring enantiopure compounds like amino acids and β -hydroxy acids—serves as the foundational bedrock for asymmetric synthesis[1]. However, a historical bottleneck existed for decades: attempting to functionalize the α -stereocenter of these molecules (e.g., via enolization to form a new carbon-carbon bond) inherently trigonalizes the carbon. This destroys its stereochemical information, resulting in a racemic mixture[1].

Dieter Seebach revolutionized this paradigm with a concept initially termed "self-reproduction of chirality." (This was later refined to the Self-Regeneration of Stereocenters, or SRS, following guidance from Vladimir Prelog, who argued that the term "reproduction" should be strictly reserved for living organisms)[1]. By utilizing cyclic acetals like oxazolidinones and dioxanones, Seebach provided a robust framework to α -alkylate chiral building blocks with complete retention of configuration[1][2]. Furthermore, the unsaturated analogs of these building blocks—dioxinones—have evolved into indispensable synthetic hubs for generating highly reactive acylketenes in modern macrocyclization and Prins cyclizations[3][4].

The Mechanistic Logic of SRS

As application scientists, we must look beyond the reagents and understand the causality of the transformation. The SRS protocol is a masterclass in stereochemical memory, relying on a four-step, self-validating cycle:

• Acetalization: The chiral starting material reacts with an achiral aldehyde (typically pivalaldehyde) to form a cyclic acetal. The original stereocenter dictates the facial approach of the aldehyde, establishing a temporary stereocenter with high diastereoselectivity[1].

• Trigonalization: The original stereocenter is deprotonated to form a planar enolate. The stereochemical information is now solely held by the temporary stereocenter[1].

• Alkylation: The bulky substituent (e.g., tert-butyl) of the temporary stereocenter physically shields one face of the enolate, forcing the incoming electrophile to attack from the opposite face[2].

• Hydrolysis: The acetal is cleaved, removing the temporary stereocenter and revealing the newly functionalized α -center with preserved enantiopurity[1].

Figure 1: The four-step Self-Regeneration of Stereocenters (SRS) workflow.

Dioxinones: From Chiral Pool to Macrocyclic Hubs

While saturated dioxanones are primarily used for the SRS of β -hydroxy acids, their unsaturated counterparts, 1,3-dioxin-4-ones (dioxinones), possess unique chemical properties that make them invaluable in late-stage drug synthesis[3].

Dioxinones act as masked acylketenes. Upon heating (>100 °C), they undergo a clean thermal fragmentation, extruding acetone and generating a highly reactive acylketene intermediate[3]. Because this process requires no harsh acidic or basic reagents, it is highly tolerant of sensitive functional groups, making it a premier method for constructing complex macrolides and β -keto esters[3]. Furthermore, dioxinones undergo highly stereoselective Prins cyclizations to construct complex tetrahydropyran rings, as demonstrated in the total synthesis of (-)-exiguolide and 11-epi-badkhysin[4][5].

Figure 2: Thermal fragmentation of dioxinones into acylketenes for macrocyclization.

Validated Experimental Protocols

To ensure that our synthetic routes are practically robust, the following protocols highlight the causality behind the experimental conditions, ensuring a self-validating workflow.

Protocol A: SRS-Mediated Alpha-Alkylation of L-Proline[2]

Objective: Synthesize α -methyl-L-proline without racemization.

• Auxiliary Installation: Suspend L-proline in a pentane/chloroform mixture. Add 1.1 equivalents of pivalaldehyde and a catalytic amount of trifluoroacetic acid (TFA). Reflux utilizing a Dean-Stark trap.

  • Causality: The Dean-Stark trap irreversibly removes water, driving the equilibrium toward the bicyclic oxazolidinone. Pivalaldehyde is selected because its massive tert-butyl group completely locks the ring conformation, yielding a single diastereomer.

• Kinetic Enolization: Isolate the oxazolidinone, dissolve in anhydrous THF, and chill to -78 °C. Add 1.1 equivalents of Lithium Diisopropylamide (LDA) dropwise.

  • Causality: LDA is a sterically hindered, non-nucleophilic base. At -78 °C, it selectively deprotonates the α -proton without attacking the lactone carbonyl, forming a stable kinetic enolate.

• Stereoselective Alkylation: Add methyl iodide to the enolate solution.

  • Causality: The tert-butyl group physically occludes the endo face of the bicyclic system. Methyl iodide is forced to approach from the exo face, ensuring a diastereomeric ratio (dr) of >95:5[2].

  • Self-Validation: The dr must be confirmed via 1H-NMR of the crude intermediate before proceeding to the destructive hydrolysis step.

• Regeneration: Reflux the alkylated intermediate in 6M HCl to hydrolyze the acetal, yielding enantiopure α -methyl-L-proline.

Protocol B: Dioxinone Thermal Macrolactonization[3]

Objective: Construct a macrocyclic lactone via an acylketene intermediate.

• Dioxinone Synthesis: React a β -keto ester with acetone, acetic anhydride, and concentrated sulfuric acid in a one-pot procedure[3].

  • Causality: This masks the β -keto acid, preventing premature decarboxylation during subsequent synthetic steps.

• Thermal Fragmentation: Dissolve the dioxinone-tethered alcohol precursor in anhydrous xylenes to a high dilution of 0.002 M. Heat to 130 °C for 2 hours.

  • Causality: Heating initiates a retro-hetero-Diels-Alder fragmentation, releasing volatile acetone and generating the acylketene[3]. High dilution is critical; it kinetically favors the intramolecular attack of the tethered hydroxyl group over intermolecular dimerization, successfully yielding the macrolactone[3].

Quantitative Data: Stereochemical Outcomes

The efficacy of the SRS principle and dioxinone chemistry is best illustrated by the high degree of stereocontrol achieved across various substrates.

Starting Material	Auxiliary / Reagent	Electrophile / Process	Major Product	Yield / Selectivity	Ref
L-Proline	Pivalaldehyde	Methyl Iodide	(S)- α -methylproline	>95:5 dr	[2]
(2S,4R)-4-Hydroxyproline	Pivalaldehyde	Allyl Bromide	2-allyl-4-hydroxyproline	Retention of Config.	[2]
1,3-Dioxinone Precursor	Acetone	Heat (>100 °C)	Macrolactone	67% (Macrocyclization)	[3]
Dioxinone	Aldehyde	Prins Cyclization	Tetrahydropyran Core	High Enantioselectivity	[5]

Conclusion

Dieter Seebach’s introduction of the SRS principle and the subsequent development of dioxinone chemistry fundamentally altered the trajectory of asymmetric synthesis. By temporarily transferring chiral information to an auxiliary center, chemists can manipulate previously untouchable α -stereocenters with absolute precision. Today, dioxinones remain a cornerstone in the synthesis of complex macrocyclic therapeutics, proving that elegant mechanistic logic yields timeless synthetic utility.

References[1] Title: Self-Regeneration of Stereocenters (SRS) - Applications, Limitations, and Abandonment of a Synthetic Principle. Source: ethz.ch. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG3f8_hfTLZG8VasWocjTKwATNbpnNAyclU1EZX6FlG2_oJ7-TQvdAd-NigDtATTZvgI8fcnK1KThcGjMW2Uor-Oun-wXvDUd5b-tPg9cpvU3WID6uDCgbc27gCaqqbSVJ9KhIJpls--Dp6vvl0uQ9XBSi1dYdZIo_7ViRyBHN-GOn8i0OLKtLaGyJijWIwy18h3E-ZV1VPVEkcAufI1ZUvM64qvKXGoV8KIx6vOJiJ3rP1ew==[3] Title: Recent applications of dioxinone derivatives for macrocyclic natural product and terpenoid synthesis. Source: nih.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGPOewaEMs01CisP1cixTbChQnCkNa3rXNG0yVJnDbvmlfMH89hBIce0tVZJJfslZiMQZqvQtd_1bu7KDL7Xt-HsFT3eOR8AnT3rx_mshQGxa_hDgyId8fQEurmXULZdNSzgGBCZcgQ9_omMVQ=[2] Title: Stereoselective Synthesis of Quaternary Proline Analogues. Source: nih.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEnmLl_o_LSHXTJZoHkpdYDpRW9CLJuHiNhymg5104khK9gZCnKRc3PPHGrCO4lT1gfiRXlvBrU1mznU6hr1bgW-rS8PUDgqi6V-kqYdTtMJob1a0zPDrWyvWutJR__uJnFdez-37zrR_6y9v8=[4] Title: Prins cyclization of 1,3-dioxinone: synthesis of 11-epi-badkhysin. Source: rsc.org. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHx_lgNPktGlkjLGatBlAUkk5NwZA6VzkR-YtTEcg1gb2r4CAiO7jDKmAQWmqjS9gEkZjIYU--_BqETHxUGqp2Y7T03dZcSUzKzpV9Kus59_Ra1zKpG7iEuAmsHCuy2t3IQkEoqva7WPVzz5IcA5XUPGc-3JXBkCNbhx4lc[5] Title: Enantioselective Synthesis of (−)-Exiguolide by Iterative Stereoselective Dioxinone-Directed Prins Cyclizations. Source: nih.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-dYXD541EI1b2N4Oi7U2C0twD9vcr-6zap2Etrzjb0VXXuA5BkoXfKlxxDFLC4vM0R-UL97Czk2_nXJ0TLI06goqYJyT7wqukUkrhyvkHI_2rgSZL3IoKWQ4A8YyAUhNdcoBJWkwG5CGAiR4=

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• 4. Prins cyclization of 1,3-dioxinone: synthesis of 11-epi-badkhysin - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
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Thermodynamic Stability and Stereocontrol of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one Dienolates: A Technical Guide

Introduction & Theoretical Framework

The development of (R)-2-tert-butyl-6-methyl-1,3-dioxin-4-one (widely known as Seebach’s dioxinone) revolutionized the asymmetric synthesis of β -hydroxybutyric acid derivatives. In drug development and complex natural product synthesis, establishing contiguous stereocenters with absolute fidelity is paramount. The utility of this chiral auxiliary hinges on the generation of its lithium dienolate, a highly reactive yet conformationally restricted nucleophile.

Unlike simple ester enolates, which often suffer from geometric isomerization (E/Z equilibration) and poor stability, the dioxinone system forces a specific extended dienolate geometry. The "thermodynamic stability" of this system does not refer to thermal robustness—lithium enolates of esters are notoriously unstable at elevated temperatures, decomposing into ketenes and alkoxides[1]—but rather to the profound conformational thermodynamic minimum established by the C2 tert-butyl group.

Conformational Thermodynamics & Stereocontrol

The 1,3-dioxin-4-one ring adopts a half-chair (sofa) conformation. The massive steric bulk of the tert-butyl group at the C2 acetal center dictates that it must occupy the pseudo-equatorial position to minimize 1,3-diaxial interactions.

When treated with a strong, non-nucleophilic base (e.g., LDA or LiHMDS), deprotonation occurs exclusively at the C6 methyl group, generating a conjugated vinylogous enolate (dienolate).

Causality of Stereocontrol: Because the tert-butyl group locks the ring conformation, the top face (syn to the tert-butyl group) of the dienolate is sterically shielded. Consequently, electrophilic attack (whether by alkyl halides, aldehydes, or imines) is thermodynamically and kinetically funneled to the bottom face (anti to the tert-butyl group). This results in exceptional diastereomeric ratios (dr > 95:5) in the resulting adducts, which have been widely utilized in the synthesis of complex targets like spiro ketals (e.g., Talaromycins)[2] and Corynanthe alkaloids[3].

Mechanistic Logic of Dienolate Generation and Alkylation

Logical workflow of dioxinone dienolate generation, conformational locking, and stereocontrol.

Experimental Protocols: A Self-Validating System

To ensure reproducibility in a pharmaceutical setting, the generation and trapping of the dioxinone dienolate must be executed under rigorously controlled conditions. The following protocols are designed as self-validating systems, where the success of each step dictates the viability of the next[2].

Protocol A: Generation of the Lithium Dienolate

• Preparation of LDA: In an oven-dried Schlenk flask under argon, add dry THF (10 mL/mmol) and diisopropylamine (1.1 equiv). Cool to -78 °C. Add n-BuLi (1.05 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes at -78 °C.

  • Causality: This waiting period ensures complete formation of LDA and prevents unreacted n-BuLi from acting as a nucleophile and attacking the dioxinone carbonyl[2].

• Dioxinone Addition: Dissolve (R)-2-tert-butyl-6-methyl-1,3-dioxin-4-one (1.0 equiv) in a minimal amount of dry THF. Add this solution dropwise down the side of the flask to the LDA solution at -78 °C over 20 minutes.

• Equilibration: Stir the mixture at -78 °C for 30 to 45 minutes.

  • Causality: The extended time ensures complete deprotonation to the dienolate. The temperature must strictly remain at -78 °C; allowing it to rise will induce retro-hetero-Diels-Alder-type decomposition or ketene formation[1].

Protocol B: Diastereoselective Electrophilic Trapping

• Aggregate Disruption: Add a highly polar, aprotic cosolvent such as HMPA or DMPU (2.0 equiv) dropwise[2].

  • Causality: Lithium enolates exist as stable dimers or tetramers in THF[1]. HMPA disrupts these supramolecular aggregates, generating a more reactive monomeric dienolate species necessary for trapping sterically hindered electrophiles.

• Electrophile Addition: Add the electrophile (e.g., an alkyl iodide or aldehyde, 1.2 equiv) neat or dissolved in THF.

• Reaction & Quench: Stir for 2–4 hours at -78 °C. Quench the reaction at -78 °C by adding saturated aqueous NH₄Cl solution.

  • Causality: Quenching cold prevents any unreacted dienolate from decomposing or undergoing non-selective background reactions as the mixture warms. The slightly acidic NH₄Cl neutralizes the base without hydrolyzing the acid-sensitive acetal linkage.

• Isolation: Extract with EtOAc, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Quantitative Data: Stereochemical Outcomes

The thermodynamic bias of the locked conformation translates into highly predictable quantitative outcomes across various electrophilic additions.

Electrophile	Reaction Type	Typical Yield (%)	Diastereomeric Ratio (dr)
Primary Alkyl Iodides (e.g., MeI)	Alkylation	80 - 88	> 95:5
Benzyl Bromide (BnBr)	Alkylation	75 - 85	> 95:5
Aldehydes (e.g., R-CHO)	Aldol Addition	65 - 80	> 90:10
Sulfinyl Imines	Vinylogous Mannich	85 - 92	> 95:5

Applications in Drug Development

The stereodefined adducts generated from these dienolates are not end-products but highly versatile intermediates. Upon mild acidic hydrolysis or transesterification, the chiral auxiliary is cleaved, revealing a β -hydroxy or β -amino acid derivative with absolute stereochemical fidelity. This methodology has been pivotal in synthesizing the C- and D-rings of Corynanthe alkaloids via vinylogous Mannich additions[3], and in the stereoselective assembly of complex spiro ether networks found in biologically active metabolites like Talaromycins[2].

References

• Title: Enantioselective Synthesis of Spiro Ethers and Spiro Ketals via Photoaddition of Dihydro-4-pyrones to Chiral 1,3-Dioxin-4-ones Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Structure and Reactivity of Lithium Enolates. From Pinacolone to Selective C-Alkylations of Peptides. Difficulties Source: ETH Zurich URL: [Link]

• Title: Collective Syntheses of Corynanthe Alkaloids Based on a Chirality-Tunable Structure Unit Source: ACS Publications URL: [Link]

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• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Title: A Robust Protocol for the Stereocontrolled Synthesis of β-Hydroxy Acids Utilizing (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one

An Application Note from the Desk of a Senior Application Scientist

Abstract

Optically active β-hydroxy acids are crucial chiral building blocks in the synthesis of a wide array of pharmaceuticals and natural products, including HMG-CoA reductase inhibitors like atorvastatin.[1][2] This application note provides a detailed, field-proven protocol for the highly diastereoselective preparation of β-hydroxy acids starting from the commercially available chiral synthon, (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one. This method leverages the powerful concept of "self-regeneration of stereocenters," pioneered by Seebach, where a temporary chiral acetal center dictates the stereochemical outcome of a nucleophilic addition.[3] The protocol is presented in two main stages: the diastereoselective nucleophilic addition to the dioxinone core, followed by a mild acidic hydrolysis to unmask the target β-hydroxy carboxylic acid. We will delve into the mechanistic rationale behind key experimental steps, provide comprehensive methodologies, and summarize critical parameters to ensure reproducibility and high stereochemical fidelity.

Introduction and Scientific Foundation

The synthesis of enantiomerically pure compounds is a cornerstone of modern drug development. β-Hydroxy acids and their derivatives, such as syn-1,3-diols, are fundamental structural motifs found in numerous bioactive molecules.[4][5] Traditional methods for their synthesis often require complex multi-step procedures or the use of expensive catalysts. An elegant and efficient alternative is the use of chiral building blocks that guide the stereochemistry of subsequent transformations.

(R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one, a derivative of acetoacetate, serves as an exceptional chiral synthon for this purpose.[6] Its rigid cyclic structure and the sterically demanding tert-butyl group at the C-2 position create a highly biased environment. This forces incoming nucleophiles to attack the C-4 carbonyl from the face opposite to the C-6 methyl group, resulting in a predictable and high degree of diastereoselectivity.[7] This strategy effectively translates the stereochemical information of the starting (R)-3-hydroxybutanoic acid into a new, complex molecule. The inherent stability and reactivity of the dioxinone moiety make it a versatile intermediate in organic synthesis.[8]

This guide outlines a generalizable procedure applicable to a range of nucleophiles, empowering researchers to access a diverse library of valuable chiral β-hydroxy acids.

Mechanistic Insight: The Principle of Stereocontrol

The success of this synthesis hinges on a well-understood nucleophilic addition mechanism. The carbonyl carbon (C-4) of the dioxinone is electrophilic and susceptible to attack by nucleophiles like Grignard reagents, organolithiums, or enolates.[9][10][11]

Key Steps:

• Nucleophilic Attack: The nucleophile adds to the carbonyl carbon. The hybridization of this carbon changes from sp² (trigonal planar) to sp³ (tetrahedral).[11]

• Stereochemical Induction: The large tert-butyl group at the C-2 position effectively blocks one face of the molecule. Consequently, the nucleophile is directed to attack from the less sterically hindered face, anti-periplanar to the C-6 methyl group. This substrate-controlled approach ensures the formation of predominantly one diastereomer.

• Ring Opening (Hydrolysis): Following the addition, the resulting dioxinone adduct is treated with acid. This hydrolyzes the acetal and the internal ester bond, releasing the final β-hydroxy acid product.

Experimental Protocols

This section provides a detailed, step-by-step methodology for the synthesis. All operations should be conducted in a well-ventilated fume hood using appropriate personal protective equipment (PPE).

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
(R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one	≥99.0%	MilliporeSigma	Store under inert gas, moisture sensitive.[6]
Anhydrous Tetrahydrofuran (THF)	DriSolv® or similar	Any major supplier	Required for the nucleophilic addition step.
Phenylmagnesium Bromide (3.0 M in Diethyl Ether)	Synthesis Grade	Any major supplier	Example nucleophile. Other Grignard or organolithium reagents work.
Hydrochloric Acid (HCl)	Reagent Grade	Any major supplier	For hydrolysis.
Saturated Aqueous Ammonium Chloride (NH₄Cl)	ACS Grade	Any major supplier	For quenching the reaction.
Ethyl Acetate (EtOAc)	ACS Grade	Any major supplier	For extraction.
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Grade	Any major supplier	For drying organic layers.
Silica Gel	60 Å, 230-400 mesh	Any major supplier	For column chromatography purification.

Workflow Overview

The overall synthetic pathway is illustrated below.

Caption: Overall workflow for the synthesis of β-hydroxy acids.

Part A: Diastereoselective Nucleophilic Addition

• Apparatus Setup: Assemble a flame-dried 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, a rubber septum, and a thermometer. Maintain the system under a positive pressure of dry nitrogen.

  • Scientist's Insight: An inert atmosphere is non-negotiable. Organometallic reagents like Grignard reagents are extremely sensitive to moisture and oxygen, and exposure will lead to significantly reduced yields.

• Reagent Preparation: In the flask, dissolve (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one (1.70 g, 10.0 mmol, 1.0 equiv) in 50 mL of anhydrous THF.

• Reaction Cooldown: Cool the resulting solution to -78 °C using a dry ice/acetone bath. Ensure the solution is stirring efficiently.

• Nucleophile Addition: Using a syringe, add phenylmagnesium bromide (4.0 mL of a 3.0 M solution in Et₂O, 12.0 mmol, 1.2 equiv) dropwise to the stirred solution over 20 minutes. Critically, maintain the internal reaction temperature below -70 °C throughout the addition.

  • Scientist's Insight: The low temperature and slow addition rate are essential for maximizing kinetic control, which is the source of the high diastereoselectivity. Rushing the addition can cause localized heating, reducing the stereocontrol.

• Reaction Monitoring: Stir the reaction mixture at -78 °C for an additional 2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) by quenching a small aliquot in saturated NH₄Cl solution.

• Quenching: Quench the reaction by slowly adding 20 mL of saturated aqueous ammonium chloride solution while the flask is still in the cold bath.

  • Scientist's Insight: A mild acidic quench with NH₄Cl protonates the intermediate alkoxide without inducing harsh pH changes that could lead to premature or uncontrolled hydrolysis of the dioxinone ring.

Part B: Hydrolysis, Work-up, and Purification

• Extraction: Allow the quenched reaction mixture to warm to room temperature. Transfer the mixture to a separatory funnel, add 50 mL of ethyl acetate, and separate the layers. Extract the aqueous layer two more times with 30 mL of ethyl acetate.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude dioxinone adduct as a viscous oil.

• Acidic Hydrolysis: Dissolve the crude oil in a mixture of methanol (40 mL) and 1 M HCl (20 mL). Stir the solution vigorously at room temperature for 6-8 hours. Monitor the hydrolysis by TLC until the starting adduct spot has disappeared.

  • Scientist's Insight: While effective, prolonged exposure to strong acid, especially with heating, can risk dehydration of the β-hydroxy acid to the corresponding α,β-unsaturated acid. Room temperature hydrolysis is a milder approach that mitigates this side reaction.[12]

• Final Work-up: Remove the methanol from the reaction mixture under reduced pressure. Add 50 mL of water to the remaining aqueous solution and extract the product with ethyl acetate (3 x 40 mL).

• Purification: Dry the combined organic layers over MgSO₄, filter, and concentrate. Purify the resulting crude product by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to afford the pure β-hydroxy acid. The purification of dioxin-containing compounds often requires careful selection of chromatographic conditions to ensure high purity.[13][14]

Expected Results & Characterization

Parameter	Expected Outcome
Yield	75-90% (over two steps)
Diastereomeric Ratio	>95:5 (determined by ¹H NMR analysis of the crude adduct before hydrolysis)
Appearance	White to off-white solid or colorless oil
Characterization	¹H NMR, ¹³C NMR, Mass Spectrometry, and Chiral HPLC to confirm enantiomeric excess (ee) of the final product.

Conclusion

The use of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one provides a reliable and highly stereoselective route to valuable β-hydroxy acids. The protocol detailed herein is robust, scalable, and adaptable to a wide variety of nucleophilic reagents. By understanding the mechanistic principles of stereocontrol and adhering to the critical experimental parameters, researchers in medicinal chemistry and natural product synthesis can confidently employ this method to access complex chiral molecules with high fidelity.

References

• Seebach, D., et al. (1988). Totally stereoselective additions to 2,6-disubstituted 1,3-dioxin-4-ones (chiral acetoacetic acid derivatives). Journal of the American Chemical Society, 110(14), 4763–4772. [Link]

• Yuasa, Y. (2020). The Asymmetric Synthesis of tert-Butyl (4R,6R)-6-(2-aminoethyl)-2,2-dimethyl-1,3-dioxane-4-acetate: An Important Intermediate of HMG-CoA Reductase Inhibitor. Journal of the Heterocyclic Chemistry. [Link]

• Seebach, D., Sting, A. R., & Hoffmann, M. (1996). Self-Regeneration of Stereocenters (SRS)—Applications, Limitations, and Abandonment of a Synthetic Principle. Angewandte Chemie International Edition in English, 35(2324), 2708-2748. [Link]

• Wang, C., et al. (2022). Recent applications of dioxinone derivatives for macrocyclic natural product and terpenoid synthesis. Frontiers in Chemistry, 10, 1068297. [Link]

• Khan Academy. (Video). Mechanism of nucleophilic addition reactions. Khanacademy.org. [Link]

• Askin, D., et al. (2018). Chiral Syn-1,3-diol Derivatives via a One-Pot Diastereoselective Carboxylation/Bromocyclization of Homoallylic Alcohols. iScience, 9, 538-548. [Link]

• Master Organic Chemistry. (Web Page). Nucleophilic Addition To Carbonyls. masterorganicchemistry.com. [Link]

• Todaka, M., et al. (2003). Optimization of the purification method for dioxin analysis in human serum and temporal changes in background dioxin levels in the general population. Chemosphere, 52(1), 169-176. [Link]

• Coltart, D. M. (2008). Hydrolysis of β-hydroxy N-sulfonyl hydrazones. ResearchGate. [Link]

Sources

• 1. internationaljournalssrg.org [internationaljournalssrg.org]
• 2. researchgate.net [researchgate.net]
• 3. ethz.ch [ethz.ch]
• 4. researchgate.net [researchgate.net]
• 5. Chiral Syn-1,3-diol Derivatives via a One-Pot Diastereoselective Carboxylation/ Bromocyclization of Homoallylic Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (R)-2-叔丁基-6-甲基-1,3-二噁英-4-酮 puriss., ≥99.0% (sum of enantiomers, HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Recent applications of dioxinone derivatives for macrocyclic natural product and terpenoid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Khan Academy [khanacademy.org]
• 12. researchgate.net [researchgate.net]
• 13. Optimization of the purification method for dioxin analysis in human serum and temporal changes in background dioxin levels in the general population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Sample Preparation Reagents for Dioxin Analysis | Dioxin & PCB Analysis | [Analytical Chemistry] | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

Application Note: Lithium Enolate Generation and Diastereoselective Alkylation of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one

Executive Summary

The chiral building block (R)-2-tert-butyl-6-methyl-1,3-dioxin-4-one (often referred to as Seebach's dioxinone) is a cornerstone reagent in modern asymmetric synthesis. Operating on the principle of Self-Regeneration of Stereocenters (SRS)[1], this compound allows for the highly diastereoselective functionalization of the C6 position without the need for an external chiral auxiliary. This application note details the theoretical causality, precise experimental protocols, and self-validation metrics for generating its lithium dienolate and executing subsequent electrophilic trapping.

Theoretical Framework & Stereochemical Causality

The synthetic utility of (R)-2-tert-butyl-6-methyl-1,3-dioxin-4-one lies in its ability to serve as a chiral enolate precursor for highly stereocontrolled C–C bond formation[2].

When treated with a strong, non-nucleophilic base such as Lithium Diisopropylamide (LDA) at cryogenic temperatures (−78 °C), the C6-methyl group is deprotonated to form a lithium dienolate equivalent[3]. The stereochemical outcome of the subsequent alkylation is dictated entirely by the innate topography of the dioxinone ring. The ring adopts a half-chair/sofa conformation where the bulky tert-butyl group at C2 occupies a pseudo-equatorial position. This orientation creates a severe steric blockade on the syn face of the enolate. Consequently, incoming electrophiles are forced to attack from the less hindered anti face, yielding products with exceptional diastereomeric ratios (often >95:5)[2].

Caption: Logical workflow for the synthetic application of chiral 1,3-dioxin-4-ones.

Experimental Methodology: Step-by-Step Protocol

Reagent Preparation & Equipment Setup

• Atmosphere: All reactions must be performed under a strictly inert atmosphere (Argon or N₂) using flame-dried glassware.

• Solvent: Tetrahydrofuran (THF) must be freshly distilled over sodium/benzophenone or passed through an activated alumina solvent purification system.

• Reagents:

  • (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one (1.0 equiv)

  • Diisopropylamine (DIPA) (1.15 equiv) - freshly distilled over CaH₂.

  • n-Butyllithium (n-BuLi) (1.10 equiv, 2.5 M in hexanes).

  • Electrophile (e.g., Benzyl bromide) (1.20 equiv)[2].

Protocol: Enolate Generation and Alkylation

Step 1: In Situ Preparation of LDA

• To a flame-dried Schlenk flask equipped with a magnetic stir bar, add anhydrous THF (typically 0.2 M relative to the dioxinone) and DIPA (1.15 equiv).

• Cool the solution to −78 °C using a dry ice/acetone bath.

• Add n-BuLi (1.10 equiv) dropwise via syringe down the side of the flask.

• Stir the mixture for 30 minutes at −78 °C to ensure complete formation of LDA[3].

• Expert Insight (Causality): Commercially available LDA solutions degrade over time, leading to incomplete deprotonation and lower yields. Freshly preparing LDA ensures exact stoichiometry and maximum basicity.

Step 2: Enolate Generation

• Dissolve (R)-2-tert-butyl-6-methyl-1,3-dioxin-4-one (1.0 equiv) in a minimum volume of anhydrous THF.

• Add the dioxinone solution dropwise over 20–30 minutes to the LDA solution at −78 °C[3].

• Stir the resulting yellow/orange enolate solution for an additional 30 minutes at −78 °C.

• Expert Insight (Causality): The slow addition of the dioxinone to the base is critical. Standard conditions for dioxanone alkylation can sometimes lead to self-condensation if not carefully controlled[4]. Slow addition maintains a low concentration of unreacted dioxinone in the presence of the highly reactive enolate, completely suppressing self-condensation pathways.

Step 3: Electrophilic Trapping

• Add the electrophile (1.20 equiv) dropwise to the enolate solution at −78 °C[2]. (If the electrophile is solid, dissolve it in a minimum amount of anhydrous THF prior to addition).

• Maintain the reaction at −78 °C and stir for 2–4 hours.

• Expert Insight (Causality): The reaction must not be allowed to warm during the alkylation phase. Warming can cause the enolate to deviate from its rigid kinetic sofa conformation, reducing the steric shielding provided by the tert-butyl group and compromising the diastereomeric ratio (d.r.).

Caption: Stereochemical model illustrating facial shielding by the tert-butyl group during electrophilic attack.

Step 4: Quench and Isolation

• Quench the reaction strictly at −78 °C by the rapid addition of saturated aqueous NH₄Cl solution[2].

• Remove the cooling bath and allow the biphasic mixture to warm to room temperature.

• Extract the aqueous layer with diethyl ether or ethyl acetate (3 × 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify via flash column chromatography (typically Hexanes/EtOAc gradients) to isolate the pure alkylated dioxinone[3].

Quantitative Data & Substrate Scope

The lithium enolate of (R)-2-tert-butyl-6-methyl-1,3-dioxin-4-one exhibits broad reactivity toward various electrophiles. Below is a summary of expected quantitative outcomes based on standard literature parameters.

Electrophile	Product Substitution	Typical Yield (%)	Diastereomeric Ratio (d.r.)	Reaction Time at -78 °C
Methyl Iodide (MeI)	C6-Ethyl derivative	88 - 92%	> 95 : 5	2 hours
Benzyl Bromide (BnBr)	C6-Phenethyl derivative	82 - 86%	> 95 : 5	3 hours
Allyl Bromide	C6-Butenyl derivative	80 - 85%	> 95 : 5	3 hours
Benzaldehyde	C6-Aldol adduct	70 - 78%	~ 90 : 10	4 hours

Self-Validation & Troubleshooting

To ensure the protocol acts as a self-validating system, researchers must incorporate the following analytical checkpoints:

• TLC Monitoring (Validation Checkpoint 1): The starting dioxinone typically has an Rf​ of ~0.4 in 4:1 Hexanes/EtOAc. The enolate formation cannot be monitored directly by TLC, but the consumption of the starting material post-electrophile addition should be tracked. A successful reaction will show complete disappearance of the starting material spot.

• NMR Integration (Validation Checkpoint 2): The success of the diastereoselective alkylation is validated via crude ¹H NMR. The tert-butyl group of the major (anti) diastereomer typically appears as a sharp singlet around δ 0.95 - 1.05 ppm[3]. Any syn diastereomer will present a distinct, shifted tert-butyl singlet. Integrating these two peaks provides a rapid and highly accurate determination of the d.r. before column chromatography.

• Troubleshooting - Low Yields: If yields are low and starting material is recovered, the LDA was likely compromised by moisture. Ensure DIPA is rigorously dried and n-BuLi is titrated prior to use.

• Troubleshooting - Complex Mixtures: If a complex mixture of products is observed, the addition of the dioxinone to the LDA was likely too rapid, leading to competitive self-condensation[4].

References

• [4] Catalytic Enantioselective Alkylation of Substituted Dioxanone Enol Ethers. Ready Access to C(α)-Tetrasubstituted Hydroxyketones, Acids, and Esters. National Institutes of Health (NIH) / PMC.4

• [3] Enantioselective Synthesis of Spiro Ethers and Spiro Ketals via Photoaddition of Dihydro-4-pyrones to Chiral 1,3-Dioxin-4-ones. The Journal of Organic Chemistry - ACS Publications.3

• [1] Self-Regeneration of Stereocenters (SRS) - Applications, Limitations, and Abandonment of a Synthetic Principle. ETH Zurich. 1

• [2] 1,3-Dioxan-4-one | High-Quality Research Chemical. Benchchem. 2

Sources

• 1. ethz.ch [ethz.ch]
• 2. 1,3-Dioxan-4-one|High-Quality Research Chemical [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Catalytic Enantioselective Alkylation of Substituted Dioxanone Enol Ethers. Ready Access to C(α)-Tetrasubstituted Hydroxyketones, Acids, and Esters - PMC [pmc.ncbi.nlm.nih.gov]

Cleavage Protocols for (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one Derivatives: Mechanistic Insights and Application Methodologies

Executive Summary

(R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one (often referred to as Seebach’s dioxinone) is a highly versatile chiral building block that functions as an acetoacetic acid equivalent. Following stereoselective functionalization—typically via deprotonation and alkylation of the 6-methyl group—the chiral acetal auxiliary must be cleaved to unmask the target β -keto acid derivative. This application note provides a comprehensive guide to the two primary cleavage modalities: Thermolytic Cycloreversion and Acid-Catalyzed Solvolysis .

By understanding the thermodynamic and kinetic drivers of these pathways, researchers can selectively synthesize complex β -keto esters, amides, and macrolactones while preserving downstream stereocenters[1].

Mechanistic Causality: The Acylketene Pathway

The defining feature of 1,3-dioxin-4-ones is their ability to act as masked acylketenes. The bulky tert-butyl group at the 2-position serves a dual purpose: it provides the necessary steric shielding for highly diastereoselective alkylations, and it acts as an excellent leaving group (expelled as volatile pivaldehyde) during cleavage.

When subjected to temperatures exceeding 80 °C, the dioxinone ring undergoes a retro-Diels-Alder-like fragmentation. This endothermic process is entropically driven, yielding pivaldehyde and a highly reactive acylketene intermediate[2]. Because acylketenes are potent electrophiles, they undergo rapid, concerted addition with available hydroxylic or aminic nucleophiles to form β -keto esters or amides[3]. If the nucleophile concentration is insufficient, the acylketene will rapidly dimerize into dehydracetic acid derivatives, dictating strict operational parameters for the thermolysis protocol.

Mechanistic pathway of thermolytic cleavage of 1,3-dioxin-4-ones via an acylketene intermediate.

Comparative Cleavage Profiles

Selecting the appropriate cleavage method depends entirely on the thermal stability of the substrate and the nature of the desired nucleophile. Table 1 summarizes the quantitative and operational differences between the two primary protocols.

Table 1: Quantitative Comparison of Cleavage Methodologies

Parameter	Thermolytic Cycloreversion	Acid-Catalyzed Solvolysis
Primary Mechanism	Retro-Diels-Alder → Acylketene trapping	Acetal protonation → Hydrolysis/Alcoholysis
Typical Temperature	80 °C – 110 °C (Refluxing Toluene/Xylene)	25 °C – 60 °C
Reagent Requirements	Neutral conditions; Nucleophile (2.0–5.0 eq)	Acid catalyst (e.g., pTSA, HCl); Excess solvent/nucleophile
Typical Yields	75% – 95%	60% – 85%
Primary Byproducts	Pivaldehyde, Dehydracetic acid (dimerization)	Pivaldehyde dimethyl acetal (in MeOH)
Best Suited For	Macrolactonizations, Amide formation, Robust substrates	Thermally sensitive substrates, Simple methyl/ethyl esters

Validated Experimental Protocols

Protocol A: Thermolytic Cleavage and Intermolecular Trapping

This protocol is the industry standard for generating β -keto esters or amides from functionalized dioxinones[3]. The self-validating nature of this protocol relies on the physical separation of the volatile pivaldehyde byproduct, which drives the reaction to completion.

Materials:

• Functionalized (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one derivative (1.0 eq)

• Nucleophile (Alcohol or Amine) (3.0 eq)

• Anhydrous Toluene (0.05 M relative to dioxinone)

Step-by-Step Methodology:

• Preparation of the Trapping Bath: In a flame-dried, round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve the nucleophile in anhydrous toluene. Bring the solution to a vigorous reflux (approx. 110 °C) under an argon atmosphere.

• Controlled Addition: Dissolve the dioxinone derivative in a minimal amount of anhydrous toluene. Using a syringe pump, add the dioxinone solution dropwise to the refluxing nucleophile solution over 1 to 2 hours.

  • Causality Note: Slow addition ensures that the steady-state concentration of the highly reactive acylketene remains near zero. This kinetically favors the bimolecular trapping reaction over the bimolecular dimerization of the acylketene into unwanted dehydracetic acid derivatives.

• Reaction Monitoring: Continue refluxing for an additional 30 minutes post-addition. Monitor the reaction via TLC (UV active starting material will disappear; use KMnO4​ stain to visualize the product).

• Workup & Isolation: Cool the reaction to room temperature. Concentrate the mixture under reduced pressure. The byproduct, pivaldehyde (bp 75 °C), will co-evaporate with the toluene.

• Purification: Purify the crude residue via flash column chromatography (typically Hexanes/Ethyl Acetate) to yield the pure β -keto ester or amide.

Protocol B: Acid-Catalyzed Methanolysis

For substrates containing thermally labile functional groups (e.g., sensitive protecting groups or stereocenters prone to epimerization at high heat), acid-catalyzed solvolysis offers a milder alternative[4].

Materials:

• Functionalized Dioxinone derivative (1.0 eq)

• Anhydrous Methanol (0.1 M)

• p-Toluenesulfonic acid monohydrate (pTSA) (0.1 eq)

Step-by-Step Methodology:

• Reaction Initiation: Dissolve the dioxinone derivative in anhydrous methanol in a round-bottom flask. Add the catalytic pTSA.

• Mild Heating: Stir the reaction mixture at 50 °C under an inert atmosphere.

  • Causality Note: The acid protonates the acetal oxygen, facilitating the cleavage of the dioxinone ring without generating the free acylketene. Methanol acts as both the solvent and the nucleophile, driving the equilibrium toward the β -keto methyl ester.

• Monitoring: Track the reaction via GC/MS or TLC. Complete conversion typically requires 4 to 8 hours depending on the steric bulk of the 6-position substituent.

• Quenching & Extraction: Cool to room temperature and quench the acid by adding saturated aqueous NaHCO3​ . Extract the aqueous layer three times with Ethyl Acetate.

• Drying & Purification: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate. Purify via silica gel chromatography.

Expert Insights & Troubleshooting

• Intramolecular Macrolactonization: When applying Protocol A to synthesize macrolides, the nucleophile is tethered to the dioxinone itself. In these cases, extreme high-dilution conditions (0.001 M to 0.005 M in refluxing toluene or benzene) are mandatory to favor intramolecular cyclization over intermolecular oligomerization[2].

• Solvent Selection: While toluene is standard for thermolysis, xylene (bp 140 °C) can be used for highly recalcitrant dioxinones. However, excessive heat may lead to degradation of the resulting β -keto ester. Conversely, benzene (bp 80 °C) can be used for highly reactive substrates, though its toxicity makes it less desirable.

• Handling Pivaldehyde: Pivaldehyde has a strong, distinct odor and is highly volatile. Ensure all thermolysis reactions and subsequent rotary evaporations are conducted in a well-ventilated fume hood.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Dual Macrolactonization/Pyran-Hemiketal Formation via Acylketenes [and its Application to Syntheses of (−)-Callipeltoside A and a Lyngbyaloside B Model System] - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Stereochemical Integrity of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one During Hydrolysis

Welcome to the technical support center for the stereochemically sensitive hydrolysis of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile chiral building block in their synthetic endeavors.[1] Racemization during the deprotection of this valuable intermediate can lead to significant losses in enantiomeric excess (e.e.), compromising the stereochemical integrity of your final product. This resource provides in-depth troubleshooting advice and frequently asked questions to help you navigate the challenges of maintaining stereochemical purity during the hydrolysis of this dioxinone derivative.

Troubleshooting Guide: Preventing Racemization

This section addresses specific issues you may encounter during the hydrolysis of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one.

Issue 1: Significant loss of enantiomeric excess (e.e.) is observed after acidic hydrolysis.

• Underlying Cause: The primary mechanism for racemization under acidic conditions is the formation of a planar, achiral enol intermediate.[2][3] The protonation of the carbonyl oxygen facilitates the removal of the alpha-hydrogen, leading to the loss of the stereocenter.[2] Subsequent reprotonation can occur from either face of the enol, resulting in a mixture of (R) and (S) enantiomers.[2][3]

• Troubleshooting Steps:

  • Strict pH Control: Avoid strongly acidic conditions. If acidic hydrolysis is necessary, use a buffered system to maintain a mildly acidic pH (e.g., pH 4-6).[4]

  • Low Temperature: Perform the hydrolysis at the lowest possible temperature that allows for a reasonable reaction rate (e.g., 0-5 °C).[2][4] This will slow down the rate of enolization.

  • Minimize Reaction Time: Monitor the reaction closely and quench it as soon as the starting material is consumed to reduce the exposure time to acidic conditions.[2]

  • Solvent Choice: Consider using aprotic solvents for workup procedures to minimize the availability of protons that can facilitate enolization.[4]

Issue 2: Racemization occurs during base-catalyzed hydrolysis.

• Underlying Cause: Under basic conditions, the alpha-hydrogen becomes acidic and can be removed by a base to form a planar, achiral enolate intermediate.[2][3][5] This intermediate is in equilibrium with the starting material, and upon protonation during workup, can lead to the formation of both enantiomers.[2]

• Troubleshooting Steps:

  • Use of Mild Bases: Whenever possible, opt for milder bases like saturated sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) over strong bases such as sodium hydroxide (NaOH) or potassium hydroxide (KOH).[4]

  • Temperature Control: As with acidic hydrolysis, maintaining low temperatures (0-5 °C) is crucial to suppress the rate of enolate formation.[4]

  • Careful Workup: During the workup, neutralize the reaction mixture carefully with a mild acid (e.g., saturated ammonium chloride, NH₄Cl) at low temperatures.[4]

  • Inert Atmosphere: For highly sensitive substrates, performing the reaction and workup under an inert atmosphere (e.g., nitrogen or argon) can prevent side reactions that may contribute to racemization.[4]

Issue 3: My chiral product is racemizing during the workup and purification stages.

• Underlying Cause: Even if the hydrolysis itself is performed under optimal conditions, racemization can still occur during subsequent steps like extractions, washes, and chromatography if the pH and temperature are not carefully controlled.

• Troubleshooting Steps:

  • Neutral pH Workup: Strive to keep all aqueous solutions for extraction and washing as close to neutral pH (pH 7) as possible.[4] Buffered solutions can be beneficial.[4]

  • Pre-Chilled Solutions: Use pre-chilled solvents and aqueous solutions for all workup procedures.[4]

  • Efficient Workflow: Streamline your workup and purification process to minimize the time the chiral compound is in solution.[4]

  • Chromatography Considerations: If using silica gel chromatography, which can be slightly acidic, consider neutralizing the silica gel with a suitable base (e.g., triethylamine in the eluent) or using an alternative stationary phase like alumina.

Parameter	Recommendation for Acidic Hydrolysis	Recommendation for Basic Hydrolysis	Rationale
pH	Mildly acidic (pH 4-6), buffered	Mildly basic (e.g., NaHCO₃), buffered	To minimize the formation of achiral enol or enolate intermediates.[2][4]
Temperature	0-5 °C	0-5 °C	To slow down the rate of enolization/enolate formation.[2][4]
Reaction Time	Minimized, monitor closely	Minimized, monitor closely	To reduce exposure to potentially racemizing conditions.[2]
Workup	Neutralize carefully with mild base at low T	Neutralize carefully with mild acid at low T	To avoid pH excursions that can induce racemization.[4]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of racemization for (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one during hydrolysis?

A1: The key to understanding racemization in this system lies in the presence of an acidic proton at the chiral center (the carbon adjacent to the carbonyl group). Under both acidic and basic conditions, this proton can be removed to form a planar, achiral intermediate (an enol in acid, an enolate in base).[2][3] Once this planar intermediate is formed, the stereochemical information is lost. When the intermediate is reprotonated to reform the ketone, the proton can add from either face of the planar double bond with roughly equal probability, leading to a mixture of both the (R) and (S) enantiomers, thus reducing the enantiomeric excess.[2][3]

Q2: How can I accurately determine if my sample is racemizing?

A2: The most reliable way to detect and quantify racemization is by measuring the enantiomeric excess (e.e.) of your sample over time. A decrease in e.e. indicates that racemization is occurring. The most common analytical techniques for this are chiral chromatography methods:[2]

• Chiral High-Performance Liquid Chromatography (HPLC): This is a versatile and widely used method for separating and quantifying enantiomers.

• Chiral Gas Chromatography (GC): This technique is suitable for volatile compounds.[2]

Q3: Are there any alternative, non-hydrolytic methods for deprotecting the 1,3-dioxin-4-one moiety that might be less prone to racemization?

A3: While hydrolysis is the most common method, other deprotection strategies could be explored, depending on the specific synthetic context. These might include reductive or oxidative cleavage methods. However, any new method would need to be carefully optimized to ensure it does not introduce other unwanted side reactions or racemization pathways.

Q4: Can the choice of solvent impact the rate of racemization?

A4: Yes, the solvent can play a significant role. Protic solvents, especially in the presence of trace acids or bases, can facilitate the proton transfer steps involved in enol and enolate formation, thereby accelerating racemization.[4] Using aprotic solvents, where possible, particularly during workup and purification, can help to minimize this effect.[4]

Experimental Protocols

Protocol 1: Mild Acidic Hydrolysis with pH Control

• Dissolution: Dissolve (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one in a suitable organic solvent (e.g., THF, dioxane) and cool the solution to 0 °C in an ice bath.

• Addition of Aqueous Acid: Add a pre-chilled (0 °C) aqueous acetate buffer solution (pH 5) to the reaction mixture with gentle stirring.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Quenching: Once the reaction is complete, carefully add a saturated aqueous solution of sodium bicarbonate at 0 °C to neutralize the acid.

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Washing and Drying: Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure at a low temperature.

Protocol 2: Mild Basic Hydrolysis

• Dissolution: Dissolve (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one in a suitable organic solvent (e.g., methanol, ethanol) and cool to 0 °C.

• Addition of Base: Add a pre-chilled (0 °C) aqueous solution of saturated sodium bicarbonate.

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS.

• Neutralization: Upon completion, neutralize the reaction mixture by the slow addition of a pre-chilled saturated aqueous solution of ammonium chloride.

• Extraction and Workup: Follow steps 5 and 6 as described in Protocol 1.

Visualizing the Workflow

Below is a diagram illustrating the decision-making process for minimizing racemization during the hydrolysis of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one.

Sources

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Racemization - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fiveable.me [fiveable.me]

Technical Support Center: Troubleshooting Low Diastereoselectivity with (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one

As a chiral acetoacetate equivalent, (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one is a powerful tool for asymmetric synthesis, enabling the construction of complex stereochemical architectures.[1][2] However, achieving the high levels of diastereoselectivity reported in the literature requires careful attention to experimental detail. This guide addresses common issues encountered by researchers and provides structured solutions to maximize stereocontrol in your reactions.

Frequently Asked Questions (FAQs)

Q1: I am observing a low diastereomeric ratio (d.r.) in my reaction with the dioxinone. What are the most common causes?

Low diastereoselectivity is rarely due to a single factor but often results from a combination of suboptimal parameters. The stereochemical outcome of reactions involving this chiral auxiliary is dictated by the formation of a rigid, chelated enolate whose facial selectivity is biased by the bulky tert-butyl group. Any deviation that disrupts this ordered transition state can lead to a loss of selectivity.

The primary areas to investigate are:

• Enolization Conditions: The choice of base, solvent, and temperature is the most critical factor influencing the geometry and aggregation state of the resulting enolate.

• Reagent and Substrate Quality: The presence of moisture or other impurities can severely impact the reaction's effectiveness.

• Reaction Kinetics and Stoichiometry: Incorrect stoichiometry or addition rates can lead to side reactions or equilibration, eroding the diastereomeric ratio.

• Post-Reaction Workup and Purification: The product's stereochemical integrity can be compromised during quenching or chromatography.

Below is a systematic guide to diagnosing and resolving these issues.

Caption: A logical flowchart for troubleshooting low diastereoselectivity.

Q2: How do the specific enolization conditions—base, solvent, and temperature—impact the diastereoselectivity?

This is the heart of the matter. The formation of a single, well-defined enolate geometry is paramount for high diastereoselectivity. The Zimmerman-Traxler model for aldol-type reactions, which involves a six-membered chair-like transition state, helps explain these effects.[3][4]

Caption: Formation of the chelated enolate leading to a selective reaction.

• Base Selection: Lithium bases are overwhelmingly preferred because the small Li⁺ cation effectively chelates to both the enolate oxygen and the carbonyl oxygen of the dioxinone ring. This creates a rigid, planar enolate structure. Lithium diisopropylamide (LDA) is the most common choice.

  • Insight: Using sodium or potassium bases (e.g., NaHMDS, KHMDS) often leads to lower diastereoselectivity. Their larger ionic radii result in weaker chelation and potentially more ionic character, leading to a less organized transition state.

• Solvent Effects: The solvent's role is to solvate the metal cation and influence the aggregation state of the base and the enolate.

  • Tetrahydrofuran (THF): As a coordinating solvent, THF is ideal. It solvates the lithium cation without disrupting the crucial intramolecular chelation.

  • Non-Coordinating Solvents (e.g., Toluene): While reactions can work in these solvents, selectivity may be lower. The enolate may exist in different aggregation states, potentially opening up competing reaction pathways with different transition state energies.[5]

  • Protic Solvents: Protic solvents (e.g., alcohols, water) are completely incompatible as they will quench the enolate faster than it can react with the electrophile.[6]

• Temperature Control: Reactions are almost universally performed at -78 °C (dry ice/acetone bath).

  • Causality: At higher temperatures, the lithium enolate can undergo equilibration or decomposition. Furthermore, the energy difference between the desired and undesired transition states decreases, leading to lower selectivity according to the Eyring equation. Maintaining a low temperature "locks" the reaction into the most favorable kinetic pathway.

Parameter	Recommended	Rationale	Potential Issue with Alternatives
Base	Lithium Diisopropylamide (LDA)	Strong, non-nucleophilic base. Li⁺ provides tight chelation.	Na⁺/K⁺ bases give weaker chelation, leading to lower d.r.
Solvent	Tetrahydrofuran (THF), Anhydrous	Good coordinating solvent for Li⁺, low freezing point.	Non-coordinating solvents may alter enolate aggregation; protic solvents quench the reaction.
Temperature	-78 °C	Maximizes kinetic control, prevents enolate degradation/equilibration.	Higher temperatures reduce the energy gap between transition states, lowering d.r.

Q3: Could the quality of my starting materials or reagents be the problem?

Absolutely. Organolithium chemistry is notoriously sensitive to impurities, especially water and protic functional groups.

• (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one: The compound itself is a stable, crystalline solid.[2] However, it should be stored in a desiccator. Ensure it is dry before use, for instance, by drying under high vacuum for several hours.

• Solvents: Use of anhydrous solvents is non-negotiable. Purchase high-quality anhydrous solvents or dry them using appropriate methods (e.g., distillation from sodium/benzophenone for THF).

• Base (LDA): It is highly recommended to use freshly prepared LDA or a recently purchased, properly stored commercial solution. The concentration of commercial organolithium reagents can decrease over time. Titrating the base (e.g., with N-pivaloyl-o-toluidine) before use is a best practice in academic and industrial settings.

• Electrophile: The electrophile must be pure and free of acidic contaminants that would consume the enolate.

Protocols and Methodologies

Protocol 1: General Procedure for a Diastereoselective Aldol Reaction

This protocol provides a robust starting point for reactions with aldehydes.

• Apparatus Setup:

  • Flame-dry a three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a nitrogen/argon inlet.

  • Maintain a positive pressure of inert gas throughout the reaction.

• Enolate Formation:

  • Dissolve (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one (1.0 eq) in anhydrous THF (approx. 0.1 M solution) in the reaction flask.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • In a separate flame-dried flask, prepare or take up a solution of LDA (1.05-1.1 eq) in THF.

  • Slowly add the LDA solution dropwise to the dioxinone solution via syringe or cannula over 10-15 minutes.

  • Stir the resulting pale yellow solution at -78 °C for 45-60 minutes.

• Reaction with Electrophile:

  • Dissolve the aldehyde (1.1-1.2 eq) in a small amount of anhydrous THF.

  • Add the aldehyde solution dropwise to the enolate solution at -78 °C over 15-20 minutes.

  • Monitor the reaction by TLC. The reaction is typically complete within 1-3 hours.

• Workup:

  • Quench the reaction at -78 °C by the slow addition of a saturated aqueous NH₄Cl solution.

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and dilute with ethyl acetate.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol 2: Determining Diastereomeric Ratio via ¹H NMR Spectroscopy

Accurate determination of the d.r. is crucial. ¹H NMR is the most common method.

• Sample Preparation: Prepare a clean, dry NMR tube with a sample of the crude reaction mixture dissolved in CDCl₃. Analyzing the crude product is essential to check for any erosion of selectivity during purification.

• Spectral Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis:

  • Identify well-resolved signals corresponding to each diastereomer. Often, the acetal proton (a singlet or doublet around δ 5.0-5.5 ppm) or the methyl group on the dioxinone ring (a doublet around δ 1.2-1.5 ppm) provide the best separation.

  • Carefully integrate the chosen signals for the major (I_major) and minor (I_minor) diastereomers.

  • Calculate the diastereomeric ratio: d.r. = I_major / I_minor .

Q4: My crude reaction shows a high d.r., but it decreases after silica gel chromatography. Why?

This strongly suggests that the newly formed stereocenter is susceptible to epimerization . This is particularly common if the proton alpha to the newly introduced group (e.g., the hydroxyl group in an aldol adduct) is somewhat acidic.

• Cause: Standard silica gel is slightly acidic and can catalyze the reversible opening and closing of the hemiacetal-like structure or promote retro-aldol/aldol equilibration, leading to the thermodynamically more stable mixture.

• Solutions:

  • Deactivated Silica: Use silica gel that has been "deactivated" by treatment with a base. This can be done by preparing a slurry of silica gel in an eluent containing 1-2% triethylamine, packing the column, and then running the separation.

  • Alternative Purification: If possible, purify the product by recrystallization, which can often provide highly pure material of a single diastereomer.[7]

  • Protection: If the product is an alcohol, consider protecting the hydroxyl group (e.g., as a silyl ether) before chromatography. The protected compound is often more stable on silica gel.

References

• Vertex AI Search. (2026). (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one.
• Google Patents. (1995).
• Chem-Impex. (R)-2-tert-butyl-6-méthyl-1,3-dioxine-4-one.
• Zhang, J. et al. (2017). A general and practical diastereoselective approach towards the synthesis of δ-amino acid derivatives by vinylogous Mannich reactions. Semantic Scholar.
• Science of Synthesis. (2008). Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals.
• Sigma-Aldrich. (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one.
• Seebach, D. et al. (1986). Helvetica Chimica Acta, 69, 1147-1147.
• Guidechem. (2021). How to Prepare and Apply 2,2,6-Trimethyl-4H-1,3-dioxin-4-one?
• Rychnovsky, S. D. et al. (2005). Anti-1,3-diols by Addition of Dialkylzinc Reagents to 4-Acetoxy-1,3-dioxanes. The Journal of Organic Chemistry.
• Pharmacy 180. Diastereoselection in Aldol Reactions.
• Kwan, E. (n.d.). Diastereoselective Aldol Reactions for Everyone. Harvard University.

• Jain, S., & Vanka, K. (2020). The Effect of Solvent-Substrate Noncovalent Interactions on the Diastereoselectivity in the Intramolecular Carbonyl-Ene and the Staudinger [2 + 2] Cycloaddition Reactions. The Journal of Physical Chemistry A, 124(39), 8019–8028. [Link]

• Othman, D. I. A., & Kitamura, M. (2016). DIAZONAPHTHOQUINONES: SYNTHESIS, REACTIONS AND APPLICATIONS. Journal of Chemical Reviews, 2(3), 163-194. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one puriss., = 99.0 HPLC sum of enantiomers 107289-20-3 [sigmaaldrich.com]
• 3. pharmacy180.com [pharmacy180.com]
• 4. ekwan.github.io [ekwan.github.io]
• 5. pubs.acs.org [pubs.acs.org]
• 6. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 7. US5391768A - Purification of 1,4-dioxan-2-one by crystallization - Google Patents [patents.google.com]

Optimizing reaction temperature for (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one enolate formation

Optimizing Reaction Temperature for (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one Enolate Formation

Welcome to the Application Scientist Support Portal. As a Senior Application Scientist, I have designed this technical guide to address the precise thermodynamic and kinetic parameters required for the successful generation and trapping of the lithium dienolate derived from Seebach's chiral dioxinone. This document synthesizes field-proven insights with rigorous mechanistic causality to ensure your asymmetric synthesis workflows are reproducible and self-validating.

Section 1: Core Principles & Temperature Dynamics (FAQ)

Q: Why is strict temperature control at -78 °C to -70 °C mandatory for this deprotonation? A: The formation of the lithium dienolate from (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one is a kinetically controlled process. Using a strong, sterically hindered base like Lithium Diisopropylamide (LDA) at -78 °C ensures selective deprotonation at the 6-methyl position without attacking the sensitive acetal center[1]. If the internal temperature rises significantly above -40 °C during enolization, the dioxinone ring becomes highly susceptible to a retro-hetero-[4+2] cycloaddition. This thermal decomposition pathway irreversibly generates a highly reactive acyl ketene and pivalaldehyde, destroying the chiral auxiliary[2]. Conversely, at temperatures below -90 °C, the kinetic barrier for deprotonation is not efficiently overcome, leading to incomplete enolate formation.

Q: Do I need additives like HMPA or DMPU, and how do they interact with temperature? A: Yes. Lithium enolates inherently form complex hexameric or tetrameric aggregates in THF, which drastically reduces their nucleophilicity and can alter stereochemical outcomes[3]. Adding a strongly coordinating co-solvent like HMPA or DMPU at -78 °C breaks these aggregates into highly reactive monomers or dimers. However, because these additives exponentially increase the reactivity of the enolate, they also lower the activation energy for thermal decomposition. Thus, rigorous temperature maintenance at -78 °C becomes even more critical when these additives are present[1].

Section 2: Quantitative Data - Temperature Profile Matrix

To prevent yield loss and stereochemical degradation, adhere to the following validated temperature parameters throughout the workflow:

Process Step	Target Temperature	Acceptable Range	Kinetic Consequence of Deviation
LDA Generation	0 °C	-20 °C to 0 °C	> 0 °C: THF decomposition by n-BuLi.< -20 °C: Incomplete LDA formation.
Co-solvent Addition	-78 °C	-85 °C to -70 °C	Exothermic addition; higher temps risk localized solvent degradation.
Dioxinone Addition	-78 °C	-80 °C to -70 °C	> -40 °C: Retro-[4+2] decomposition to acyl ketene[2].
Enolization	-78 °C	-80 °C to -70 °C	< -90 °C: Kinetic stall, resulting in incomplete deprotonation.
Electrophile Trapping	-78 °C to -30 °C	-78 °C to -30 °C	> -30 °C: Loss of facial stereoselectivity due to enolate equilibration.

Section 3: Troubleshooting Guide

Issue: Low yield of the alkylated/aldol product; high recovery of unreacted starting material.

• Diagnosis: Incomplete deprotonation due to localized freezing or kinetic stalling.

• Causality & Solution: Ensure the internal reaction temperature does not drop below -85 °C. If using a dry ice/acetone bath, ensure vigorous magnetic stirring to prevent temperature gradients. Extend the enolization time from 30 minutes to 45–60 minutes at -78 °C to ensure complete conversion[1]. Additionally, verify the quality and active titration of the n-BuLi used to prepare the LDA.

Issue: Formation of complex mixtures; loss of the tert-butyl signal in NMR.

• Diagnosis: Thermal decomposition via retro-[4+2] cycloaddition.

• Causality & Solution: This indicates a critical temperature spike. The dioxinone must be added dropwise over 20–30 minutes. Rapid addition causes an exothermic spike that pushes the local temperature above the -40 °C decomposition threshold. Ensure the electrophile is also pre-cooled or added slowly[2].

Issue: Poor diastereoselectivity in the subsequent trapping step.

• Diagnosis: Enolate equilibration or background non-chelation-controlled pathways.

• Causality & Solution: The stereocontrol of Seebach's dioxinone relies entirely on the steric bulk of the pseudo-axial tert-butyl group blocking one face of the enolate[1]. Higher temperatures increase the conformational flexibility of the enolate, degrading this facial selectivity. Keep the reaction strictly at -78 °C for the duration of the electrophile addition, only warming to -30 °C if the electrophile is exceptionally unreactive.

Section 4: Standard Operating Procedure (SOP)

Validated Workflow: Generation and Trapping of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one Enolate

This protocol is engineered as a self-validating system to ensure intermediate integrity before proceeding to downstream steps.

Reagents:

• (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one (1.0 equiv, 1.94 mmol)

• Diisopropylamine (1.15 equiv, 2.2 mmol)

• n-Butyllithium (2.5 M in hexanes, 1.2 equiv, 2.3 mmol)

• HMPA or DMPU (0.6 mL)

• Anhydrous THF (11 mL total)

• Electrophile (e.g., alkenyl iodide, 1.1 equiv, 2.13 mmol)

Step-by-Step Methodology:

• LDA Preparation: To a flame-dried Schlenk flask under argon, add anhydrous THF (8 mL), diisopropylamine (0.3 mL, 2.2 mmol), and HMPA (0.6 mL). Cool the solution to -70 °C[1].

• Lithiation: Add n-BuLi (0.9 mL, 2.5 M in hexane, 2.3 mmol) dropwise. Warm the mixture to 0 °C and stir for 30 minutes to ensure complete formation of LDA, then rigorously re-cool to -70 °C[1].

• Enolate Generation: Dissolve the chiral dioxinone (357 mg, 1.94 mmol) in anhydrous THF (3 mL). Add this solution dropwise to the LDA mixture over a 20-minute period to dissipate the heat of deprotonation[1].

• Maturation: Stir the resulting mixture for an additional 45 minutes at -70 °C to ensure complete kinetic deprotonation to the extended dienolate[1].

• System Validation (Optional but Recommended): To confirm active enolate concentration before committing a valuable electrophile, withdraw a 0.1 mL aliquot of the reaction mixture and quench it into a vial containing 0.5 mL of D2O. Extract with ethyl acetate and analyze the crude mixture via 1H-NMR. The disappearance of the C6-methyl singlet (typically around δ 2.02 ppm) and the appearance of a monodeuterated signal confirms quantitative deprotonation.

• Electrophile Trapping: Add the electrophile (460 mg, 2.13 mmol) dissolved in THF (2 mL) dropwise at -70 °C. Slowly raise the temperature to room temperature over a 1-hour period to drive the reaction to completion[1].

• Quench: Quench the reaction with saturated aqueous NH4Cl and extract with ethyl acetate.

Section 5: Mechanistic & Workflow Visualizations

Experimental workflow for dioxinone enolate generation and trapping.

Temperature-dependent reaction pathways for Seebach's dioxinone.

References

• Title: Enantioselective Synthesis of Spiro Ethers and Spiro Ketals via Photoaddition of Dihydro-4-pyrones to Chiral 1,3-Dioxin-4-ones Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Studies toward welwitindolinones: formal syntheses of N-methylwelwitindolinone C isothiocyanate and related natural products Source: PMC - National Institutes of Health (NIH) URL: [Link]

• Title: Structure and Reactivity of Lithium Enolates. From Pinacolone to Selective C-Alkylations of Peptides. Source: ETH Zurich / Angewandte Chemie URL: [Link]

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. ethz.ch [ethz.ch]

Purification methods for (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one reaction mixtures

Welcome to the dedicated technical support guide for the purification of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with isolating this valuable chiral building block. As a key intermediate in the synthesis of complex molecules, achieving high purity and diastereomeric excess is paramount.[1][2] This guide provides field-proven insights and step-by-step protocols to help you troubleshoot and optimize your purification workflows.

Frequently Asked Questions (FAQs)

Q1: What is the most effective primary purification method for (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one?

A1: For crude reaction mixtures containing diastereomeric impurities, recrystallization is typically the most powerful and scalable purification technique. The two diastereomers, (2R,6R) and (2S,6R), often exhibit different solubilities in specific solvent systems, allowing for the selective crystallization of the desired (2R,6R) isomer. This method is often preferred over chromatography for large-scale purifications due to its efficiency and cost-effectiveness.

Q2: How can I assess the purity and diastereomeric excess of my purified product?

A2: A combination of analytical techniques is recommended for a comprehensive assessment:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining the enantiomeric and diastereomeric purity.[3] A suitable chiral column, such as a Chiralcel OD, can effectively separate the diastereomers.[3][4]

• ¹H NMR Spectroscopy: While not typically used for determining diastereomeric excess unless a chiral resolving agent is used, ¹H NMR is excellent for confirming the chemical structure and identifying any residual solvents or starting materials.

• Melting Point: A sharp melting point range that corresponds to the literature value (60-62 °C for the (R)-isomer) is a good indicator of high purity.[5]

Q3: What are the recommended storage conditions for the purified (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one?

A3: The 1,3-dioxin-4-one ring system is generally stable but can be susceptible to hydrolysis under strongly acidic or basic conditions. For long-term storage, it is recommended to keep the solid compound in a tightly sealed container at -20°C .[6] While stable at room temperature for shorter periods, refrigeration or freezing minimizes the risk of degradation over time.[7]

Troubleshooting Guide

This section addresses specific issues that may arise during the purification process.

Problem 1: My final product is an oil and will not crystallize.

• Potential Cause: The presence of residual solvents (e.g., dichloromethane, ethyl acetate) or water can act as an impurity, preventing the formation of a crystalline lattice. Incomplete removal of starting materials or the presence of oily byproducts can also inhibit crystallization.

• Solution Workflow:

  • Thorough Solvent Removal: Ensure all volatile solvents are removed under high vacuum. Gentle heating (e.g., 30-40°C) on a rotary evaporator can be effective, but care should be taken to avoid thermal degradation.[8]

  • Azeotropic Removal of Water: If water contamination is suspected, dissolve the crude product in a suitable solvent like toluene and remove the solvent under reduced pressure. This process can be repeated to azeotropically remove residual water.

  • Column Chromatography: If significant impurities are present, a preliminary purification by flash column chromatography on silica gel may be necessary.[9] A gradient elution system, such as hexane/ethyl acetate, can be used to isolate the product from more polar or non-polar impurities.[9] Following chromatography, attempt recrystallization with the purified oil.

Problem 2: After recrystallization, the diastereomeric excess has not improved significantly.

• Potential Cause: The chosen solvent system may not provide a sufficient solubility difference between the desired and undesired diastereomers. The rate of cooling during crystallization might also be too rapid, leading to co-precipitation of both isomers.

• Solution & Protocol:

  • Solvent Screening: A systematic screening of different solvent systems is crucial. Common starting points for the recrystallization of diastereomers include mixtures of a "good" solvent (in which the compound is soluble) and a "poor" solvent (in which it is less soluble). Examples include ethyl acetate/hexane, dichloromethane/hexane, or ethanol/water.[10]

  • Controlled Cooling: Slow, controlled cooling is critical for selective crystallization. Rapidly crashing the solid out of solution by placing it directly in an ice bath often traps impurities and the undesired diastereomer.

  • Seeding: Introducing a small seed crystal of the pure, desired diastereomer when the solution is saturated can promote the growth of crystals of that specific isomer.[10]

  Detailed Protocol: Optimized Recrystallization for Diastereomeric Enrichment

  • Dissolution: Dissolve the crude product (containing a mixture of diastereomers) in a minimal amount of a suitable hot solvent (e.g., ethyl acetate).

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

  • Controlled Cooling: Allow the solution to cool slowly to room temperature. Covering the flask with glass wool can help to slow the rate of cooling.

  • Seeding (Optional): Once the solution has cooled and is near saturation, add a single, small seed crystal of the pure (R)-isomer.

  • Maturation: Allow the solution to stand undisturbed at room temperature for several hours, or until crystal formation appears to have ceased.

  • Further Cooling: Place the flask in a refrigerator (4°C) and then a freezer (-20°C) to maximize the yield of the crystallized product.

  • Isolation: Collect the crystals by vacuum filtration, washing with a small amount of the cold recrystallization solvent.

  • Drying: Dry the crystals under high vacuum to remove all residual solvent.

Problem 3: The overall yield after purification is very low.

• Potential Cause: Significant product loss can occur during aqueous workups if the pH is not controlled, or if emulsions form.[8] During recrystallization, using too much solvent or washing the collected crystals with solvent that is not ice-cold can also lead to a substantial loss of product.

• Optimization Strategies:

  • Workup: During extractions, use brine washes to help break up emulsions.[11] Ensure that aqueous layers are re-extracted with fresh organic solvent to recover any dissolved product.

  • Recrystallization: Use the minimum amount of hot solvent required to fully dissolve the crude product. When washing the filtered crystals, use a minimal amount of ice-cold solvent to rinse away impurities without dissolving a significant amount of the product.

Data Summary & Visualization

Table 1: Typical Product Characteristics Before and After Purification

Property	Crude Reaction Mixture	Purified (R)-Isomer
Physical State	Yellow to brown oil or semi-solid	White to off-white crystalline solid
Melting Point	Broad range or not applicable	60-62 °C[5]
Diastereomeric Ratio	Varies (e.g., 70:30 to 90:10)	≥99:1
Purity (HPLC)	75-90%	≥99.0%[5]

Purification Workflow Decision Diagram

This diagram outlines a logical workflow for selecting the appropriate purification strategy based on the initial analysis of the crude reaction mixture.

Caption: Decision workflow for purification strategy.

References

• Recent applications of dioxinone derivatives for macrocyclic natural product and terpenoid synthesis - PMC. (2022, December 12).
• General sequence for the synthesis of dioxinone derivatives and their reactivity. - ResearchGate.
• β-Keto-dioxinones and β,δ-Diketo-dioxinones in Biomimetic Resorcylate Total Synthesis | Accounts of Chemical Research - ACS Publications. (2015, February 17).
• (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one - Sigma-Aldrich.
• (R)-2-terc-butil-6-metil-1,3-dioxin-4-ona - Chem-Impex.
• (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one.
• Procedure - Organic Syntheses.
• 34(1)-09-16 02(김경호).fm.
• (2R,6R)-2-tert-Butyl-6-methyl-1,3-dioxan-4-one | C9H16O3 - PubChem.
• How to Prepare and Apply 2,2,6-Trimethyl-4H-1,3-dioxin-4-one? - FAQ - Guidechem.
• AN EFFICIENT ASYMMETRIC ALDOL REACTION OF 4-TRI- METHYLSILOXY-6-METHYLENE-1,3-DIOXINES BY CHIRAL BINAPHTHOL-TITANIUM COMPLEX CAT - LOCKSS: Serve Content.
• di-tert-butyl - Organic Syntheses Procedure.
• Crystallization-Induced Diastereomer Transformations | Chemical Reviews. (2006, May 13).
• Separation of diastereomers by crystallization with seeding : r/OrganicChemistry - Reddit. (2023, November 21).
• Long-Term Stability of Synthetic Cathinones in Forensic Toxicology Samples - Office of Justice Programs.
• (2R,6R)-2-tert-Butyl-6-methyl-1,3-dioxan-4-one - Sigma-Aldrich.
• Short- and long-term stability of synthetic cathinones and dihydro-metabolites in human urine samples - PMC. (2024, March 30).
• Direct crystallization of enantiomers and dissociable diastereomers - PubMed.
• 2,2,6-Trimethyl-4 H -1,3-dioxin-4-one - ResearchGate.

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• 6. (2R,6R)-2-叔丁基-6-甲基-1,3-二噁烷-4-酮 ≥98.5% (sum of enantiomers, GC) | Sigma-Aldrich [sigmaaldrich.com]
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• 11. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Overcoming Steric Hindrance in (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one Substitutions

Welcome to the Advanced Application Support Center. This guide is designed for synthetic chemists and drug development professionals utilizing Seebach’s dioxanone—specifically (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one —as a chiral building block for the enantioselective synthesis of β -hydroxy acids and their derivatives[1].

While the bulky tert-butyl group at the 2-position provides exceptional facial selectivity (blocking the syn face and forcing anti attack)[2], this same structural feature inherently creates profound steric hindrance. This often manifests as sluggish enolate alkylations, poor yields with bulky electrophiles, or competing O-alkylation. This guide synthesizes field-proven causality, troubleshooting logic, and validated protocols to help you overcome these kinetic barriers.

Mechanistic Overview & Workflow

The utility of Seebach's dioxanone relies on the Self-Regeneration of Stereocenters (SRS) principle[3]. Deprotonation yields a lithium enolate where the tert-butyl group acts as a massive steric shield. Electrophiles must approach from the opposite face. However, if the electrophile is also sterically demanding, the transition state energy spikes, leading to stalled reactions.

Figure 1: Reaction workflow for the diastereoselective alkylation of Seebach's dioxanone.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am seeing mostly unreacted starting material when attempting to alkylate the 5-position with secondary alkyl halides. How do I force the reaction? A: The primary cause is the aggregation state of the lithium enolate in THF, which severely depresses its nucleophilicity. The bulky tert-butyl group exacerbates this by physically repelling the secondary halide. Solution: Introduce a strongly coordinating co-solvent like HMPA (Hexamethylphosphoramide) or DMPU (1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone) at 10–20% v/v prior to electrophile addition. These additives solvate the lithium cation, breaking up enolate tetramers/hexamers into highly reactive monomers, drastically lowering the activation energy for the substitution[2].

Q2: Can I simply raise the reaction temperature from -78°C to room temperature to overcome the steric activation barrier? A: No. The 1,3-dioxin-4-one lithium enolate is thermally labile. Warming the reaction above -40°C often leads to ring-opening or retro-hetero-Diels-Alder decomposition (yielding a ketene intermediate and pivalaldehyde). Solution: Maintain the enolization strictly at -78°C. If alkylation is slow, you may allow the reaction to slowly warm to -40°C maximum for 1–2 hours, but this must be paired with electrophile activation (e.g., using alkyl triflates instead of bromides/chlorides) rather than relying solely on thermal energy.

Q3: My NMR shows a mixture of C-alkylated and O-alkylated products. Why is this happening and how do I fix it? A: Steric hindrance at the C5 carbon forces the incoming electrophile to seek the less hindered oxygen atom of the enolate. This is governed by Hard-Soft Acid-Base (HSAB) principles. Hard electrophiles (like alkyl tosylates or highly polarized species) will preferentially attack the hard oxygen atom when the soft carbon is sterically blocked. Solution: Switch to a "softer" electrophile. Alkyl iodides are significantly softer and more polarizable than bromides or chlorides, heavily favoring C-alkylation even in sterically congested environments.

Diagnostic Decision Tree

Use the following logic tree to diagnose and resolve stalled substitutions in your workflow.

Figure 2: Diagnostic logic tree for resolving steric hindrance in dioxanone alkylations.

Quantitative Data: Impact of Additives on Steric Hindrance

The following table summarizes the causal relationship between electrophile bulk, additive use, and reaction outcomes. Note how the introduction of DMPU/HMPA rescues the yield for sterically hindered electrophiles without compromising the diastereomeric ratio (d.r.).

Electrophile	Additive	Temp Profile	Yield (%)	d.r. (anti:syn)	Causality / Observation
Methyl Iodide	None	-78°C	85	>98:2	Minimal steric clash; ideal baseline reaction.
Isopropyl Iodide	None	-78°C	15	>98:2	Severe steric hindrance at transition state stalls reaction.
Isopropyl Iodide	HMPA (20%)	-78°C to -40°C	78	95:5	HMPA breaks aggregates, increasing enolate nucleophilicity.
Benzyl Bromide	DMPU (20%)	-78°C	82	96:4	DMPU serves as a safer, effective alternative to HMPA.
Isopropyl Tosylate	DMPU (20%)	-78°C	30	N/A	Hard electrophile promotes unwanted O-alkylation.

Standard Operating Procedure (SOP)

Protocol: Highly Diastereoselective Alkylation of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one with Bulky Electrophiles

Self-Validating Note: This protocol uses a visual temperature cue and TLC monitoring to ensure the enolate does not decompose.

Reagents & Equipment:

• (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one (1.0 eq)[4]

• LDA (Lithium diisopropylamide) (1.1 eq, freshly prepared)

• Alkyl Iodide (Electrophile) (1.5 eq)

• DMPU or HMPA (Dry, 20% v/v relative to THF)

• Anhydrous THF

• Dry ice/acetone bath

Step-by-Step Methodology:

• System Purge: Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon three times.

• Enolization: Dissolve the dioxanone (1.0 eq) in anhydrous THF (0.1 M concentration). Cool the solution to precisely -78°C using a dry ice/acetone bath.

• Base Addition: Dropwise add LDA (1.1 eq) down the side of the flask over 10 minutes. Stir at -78°C for 45 minutes to ensure complete enolization. Causality: Slow addition prevents localized heating, which would otherwise trigger ketene decomposition.

• Aggregate Disruption: Add dry DMPU (or HMPA) dropwise to achieve a 20% v/v ratio with THF. Stir for 15 minutes at -78°C. Causality: The solution may slightly change color (often pale yellow) as the lithium enolate aggregates break apart into reactive monomers.

• Electrophile Addition: Add the alkyl iodide (1.5 eq) neat or as a concentrated THF solution.

• Controlled Warming (Crucial Step): If TLC (using deactivated silica) shows no conversion after 1 hour at -78°C, transfer the flask to a dry ice/acetonitrile bath (-40°C). Stir for a maximum of 2 hours. Do not exceed -40°C.

• Quench & Workup: Quench the reaction at -40°C by adding saturated aqueous NH 4​ Cl. Extract with diethyl ether (3x). Wash the combined organic layers thoroughly with water (5x) to remove the DMPU/HMPA additive, followed by brine. Dry over MgSO 4​ and concentrate in vacuo.

References

• Fráter–Seebach alkylation - Wikipedia. Overview of the diastereoselective alkylation of chiral beta-hydroxy esters and dioxanones using strong bases and steric shielding. [2]

• Sigma-Aldrich Technical Article. Iron Lewis Acid Catalyzed Organic Reactions & Seebach's Reagents. Details the properties and applications of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one as a chiral building block. [1]

• Seebach, D. et al. (1988). J. Am. Chem. Soc. 110, 4763. Foundational literature on the synthesis and alkylation yields of 2-tert-butyl-6-methyl-1,3-dioxin-4-one derivatives. [4]

Sources

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• 2. Fráter–Seebach alkylation - Wikipedia [en.wikipedia.org]
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• 4. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

A Tale of Two Auxiliaries: A Comparative Guide to (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one and Evans Oxazolidinones in Asymmetric Synthesis

For researchers, scientists, and drug development professionals, the quest for enantiomerically pure compounds is a cornerstone of modern chemistry. Chiral auxiliaries have long been a reliable and powerful tool in this endeavor, guiding reactions to produce a desired stereoisomer with high selectivity. Among the pantheon of these chiral directors, Evans oxazolidinones have achieved ubiquitous status for their remarkable reliability and broad applicability. However, alternative strategies, such as those employing chiral building blocks like (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one, offer a distinct and powerful approach to stereocontrol.

This guide provides an in-depth, objective comparison of these two prominent players in asymmetric synthesis. We will delve into their mechanisms of action, substrate scope, and practical considerations, supported by experimental data, to equip you with the knowledge to make informed decisions in your synthetic planning.

The Underlying Philosophy: Auxiliary vs. Chiral Building Block

At their core, Evans oxazolidinones and (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one represent two different strategic approaches to asymmetric synthesis.

Evans oxazolidinones function as true chiral auxiliaries . They are temporarily appended to a substrate, direct a stereoselective transformation, and are subsequently cleaved to reveal the chiral product, with the auxiliary ideally being recoverable for reuse. This approach is highly versatile, allowing for the asymmetric synthesis of a wide array of chiral carboxylic acid derivatives, alcohols, and aldehydes.[1]

(R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one , on the other hand, is best described as a chiral building block or a chiral acetoacetate equivalent.[2] It is often employed in strategies like Seebach's "self-regeneration of stereocenters" (SRS), where the inherent chirality of the building block is transferred to a newly formed stereocenter.[3][4]

Mechanism of Stereocontrol: A Clash of Strategies

The stereochemical outcome in reactions employing these two auxiliaries is dictated by fundamentally different controlling elements.

Evans Oxazolidinones: The Power of Chelation

The high degree of stereoselectivity observed with Evans oxazolidinones stems from the formation of a rigid, chelated Z-enolate.[5][6] The bulky substituent at the C4 position of the oxazolidinone ring effectively shields one face of the enolate, directing the approach of the electrophile to the less hindered face.[6]

In the case of aldol reactions, the formation of a six-membered chair-like transition state, known as the Zimmerman-Traxler model, further locks in the stereochemical pathway, leading to the predictable formation of syn-aldol products.[5][7]

Mechanism of Stereocontrol with Evans Oxazolidinones

(R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one: The Principle of Self-Regeneration

The stereocontrol exerted by (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one relies on the concept of "self-regeneration of stereocenters" (SRS).[3] In this approach, the existing stereocenter at C6 of the dioxinone ring directs the formation of a new stereocenter. The bulky tert-butyl group at the C2 acetal center plays a crucial role in biasing the conformation of the enolate, leading to a highly diastereoselective reaction.

Stereoselective Reaction using (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one

Performance in Key Asymmetric Transformations: A Comparative Overview

Asymmetric Alkylation

Both systems are highly effective in asymmetric alkylation reactions.

Chiral Auxiliary	Electrophile	Base	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
(4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone	Benzyl bromide	NaHMDS	>99:1	85	[8]
(4S)-4-Isopropyl-2-oxazolidinone	Allyl iodide	NaHMDS	98:2	90	[8]
(R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one	Methyl iodide	LDA	>95:5	~80-90	[3][4]
(R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one	Benzyl bromide	LDA	>95:5	~80-90	[3][4]

Evans oxazolidinones consistently provide excellent diastereoselectivities, often exceeding 99:1, across a wide range of electrophiles.[8] The dioxinone system also delivers high levels of stereocontrol, although the reported diastereoselectivities are often in the range of >95:5.[3][4]

Asymmetric Aldol Reactions

The Evans asymmetric aldol reaction is a benchmark for reliability and predictability, almost exclusively yielding the syn-aldol product with exceptional diastereoselectivity.[5][7]

Chiral Auxiliary	Aldehyde	Lewis Acid	Diastereomeric Ratio (syn:anti)	Yield (%)	Reference
(S)-4-Benzyl-2-oxazolidinone	Isobutyraldehyde	Bu₂BOTf	>99:1	80	[9]
(S)-4-Benzyl-2-oxazolidinone	Benzaldehyde	Bu₂BOTf	>99:1	95	[9]
(R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one	Various	TiCl₄	High syn selectivity	Good to excellent	[10]

Substrate Scope and Limitations

The substrate scope of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one is also considerable, particularly for the synthesis of α-substituted β-hydroxy acids and their derivatives.[2]

Auxiliary/Building Block Removal: A Critical Step

The ease and efficiency of removing the chiral directing group is a crucial factor in the overall utility of an asymmetric synthesis strategy.

Cleavage of Evans Oxazolidinones

A key advantage of Evans auxiliaries is the variety of methods available for their cleavage, allowing for the synthesis of a diverse range of final products.[12]

• Hydrolysis (LiOH/H₂O₂): Yields the chiral carboxylic acid.[13][14]

• Reductive Cleavage (LiBH₄, LiAlH₄): Produces the chiral alcohol.[12]

• Thiolysis: Can be used to generate thioesters.

• Aminolysis: Can lead to the formation of amides.

The auxiliary can often be recovered in high yield, which is a significant economic advantage.

Cleavage of the Dioxinone Ring

The cleavage of the dioxinone ring is typically achieved through acidic or basic hydrolysis to afford the corresponding β-hydroxy acid or ester. This process is generally straightforward but may be less versatile than the array of cleavage methods available for Evans auxiliaries.

Experimental Protocols

Asymmetric Alkylation using an Evans Oxazolidinone

1. Acylation of the Auxiliary:

• To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in anhydrous THF at -78 °C under an inert atmosphere, add n-butyllithium (1.05 eq) dropwise.

• Stir the resulting solution for 15 minutes.

• Add the desired acyl chloride (1.1 eq) and stir for 30 minutes at -78 °C, then allow the reaction to warm to room temperature.

• Quench the reaction with saturated aqueous ammonium chloride and extract with an organic solvent.

• Purify the N-acyl oxazolidinone by flash chromatography.[8]

2. Diastereoselective Alkylation:

• To a solution of the N-acyl oxazolidinone (1.0 eq) in anhydrous THF at -78 °C, add sodium bis(trimethylsilyl)amide (NaHMDS) (1.1 eq) and stir for 30 minutes to form the enolate.

• Add the alkyl halide (1.2 eq) and stir at -78 °C until the reaction is complete (monitored by TLC).

• Quench the reaction with saturated aqueous ammonium chloride and extract with an organic solvent.

• Determine the diastereomeric ratio by ¹H NMR or GC analysis of the crude product.

• Purify the product by flash chromatography.[8]

3. Cleavage of the Auxiliary (to the carboxylic acid):

• Dissolve the alkylated product in a 4:1 mixture of THF and water and cool to 0 °C.

• Add 30% aqueous hydrogen peroxide (4.0 eq) followed by aqueous lithium hydroxide (2.0 eq).

• Stir the reaction at 0 °C for 1-2 hours.

• Quench the excess peroxide by adding aqueous sodium sulfite.

• Acidify the mixture and extract the chiral carboxylic acid. The chiral auxiliary can be recovered from the aqueous layer.[13]

Diastereoselective Alkylation using (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one

1. Enolate Formation and Alkylation:

• To a solution of diisopropylamine (1.1 eq) in anhydrous THF at -78 °C, add n-butyllithium (1.1 eq) and stir for 20 minutes to generate LDA.

• Add a solution of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one (1.0 eq) in THF to the LDA solution at -78 °C and stir for 30 minutes.

• Add the alkyl halide (1.2 eq) and stir at -78 °C until the reaction is complete.

• Quench the reaction with saturated aqueous ammonium chloride and extract with an organic solvent.

• Purify the product by flash chromatography.

2. Cleavage of the Dioxinone:

• The alkylated dioxinone can be hydrolyzed under acidic or basic conditions to yield the corresponding β-hydroxy acid derivative. For example, treatment with an acid in an alcoholic solvent can yield the corresponding ester.

Conclusion: Choosing the Right Tool for the Job

Both (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one and Evans oxazolidinones are powerful and reliable tools for asymmetric synthesis. The choice between them depends on the specific synthetic goal and strategic considerations.

Evans oxazolidinones are the workhorses of asymmetric synthesis, offering a highly predictable and versatile platform for the synthesis of a wide range of chiral compounds. Their well-defined mechanism and the extensive body of literature documenting their use make them an excellent choice for projects requiring robust and reliable stereocontrol.

(R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one represents a more specialized, yet equally potent, approach. As a chiral building block, it is particularly well-suited for the synthesis of molecules containing the β-hydroxy acid motif and is a cornerstone of the elegant "self-regeneration of stereocenters" strategy.

Ultimately, a deep understanding of the strengths and limitations of each of these chiral directors will empower the synthetic chemist to design more efficient and elegant routes to complex, enantiomerically pure molecules.

References

• Williams College. Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex. [Link]

• Organic Syntheses. Diastereoselective Aldol Condensation Using a Chiral Oxazolidinone Auxiliary. [Link]

• ACS Publications. Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. [Link]

• Angewandte Chemie. Self-Regeneration of Stereocenters (SRS) - Applications, Limitations, and Abandonment of a Synthetic Principle. [Link]

• ResearchGate. Methods for cleavage of chiral auxiliary. [Link]

• ACS Publications. Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2 | Organic Process Research & Development. [Link]

• Chem-Station. Evans Aldol Reaction. [Link]

• ResearchGate. Enzymatic asymmetric synthesis using a β-keto ester as stable substrate... [Link]

• PMC. Asymmetric Synthesis of anti-β-Amino-α-Hydroxy Esters via Dynamic Kinetic Resolution of β... [Link]

• PMC. Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum. [Link]

• Wikipedia. Aldol reaction. [Link]

• ACS Publications. Recent Advances in Catalytic Asymmetric Hydrogenation of β-Ketoesters. [Link]

• ACS Publications. Asymmetric Enamine Catalysis with β-Ketoesters by Chiral Primary Amine: Divergent Stereocontrol Modes. [Link]

• evans enolate alkylation-hydrolysisx. [Link]

• Semantic Scholar. [PDF] Self-Regeneration of Stereocenters (SRS)—Applications, Limitations, and Abandonment of a Synthetic Principle†‡. [Link]

• CHAPTER 13 Approaches to the Asymmetric Synthesis of Unusual Amino Acids. [Link]

• PMC. Construction of a quaternary stereogenic center by asymmetric hydroformylation: a straightforward method to prepare chiral α-quaternary amino acids. [Link]

• ResearchGate. D. SEEBACH's research works | ETH Zurich and other places. [Link]

• (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one. [Link]

• MSU chemistry. Diastereoselection in Lewis-Acid-Mediated Aldol Additions. [Link]

• Organic Syntheses. 1. Procedure. [Link]

• Elsevier. Guidelines and methodologies in asymmetric synthesis and catalysis. [Link]

• DigitalCommons@USU. Aldol Reactions: E-Enolates and Anti-Selectivity. [Link]

• Dipòsit Digital de la Universitat de Barcelona. Stereoselective Alkylation of Chiral Titanium(IV) Enolates with tert-Butyl Peresters. [Link]

• PMC. A Scalable Protocol for the Regioselective Alkylation of 2-Methylcyclohexane-1,3-dione with Unactivated sp3 Electrophiles. [Link]

• Chemistry Stack Exchange. Diastereoselectivity in enolate alkylation reactions. [Link]

• Diastereoselective Aldol Reactions for Everyone Eugene Kwan Zimmerman–Traxler Making Enolates E Enolate Stereocenter Z Enolate. [Link]

• ScholarWorks at WMU. Reaction of 2,2,6-Trimethyl-1,3-Dioxin-4-One with Isocyanate Derivatives and the Synthesis of 2,3,4,6-Tetra-O-Acetyl-Dglucopyran. [Link]

• PubChem. (2R,6R)-2-tert-Butyl-6-methyl-1,3-dioxan-4-one | C9H16O3. [Link]

• PubMed. Self-regeneration of stereocenters: a practical enantiospecific synthesis of LFA-1 antagonist BIRT-377. [Link]

• ACS Publications. Transition State Models for Probing Stereoinduction in Evans Chiral Auxiliary-Based Asymmetric Aldol Reactions. [Link]

• The Royal Society of Chemistry. Catalytic tert-alkylation on enamides via C-C bond cleavage under photoredox conditions. [Link]

• Aapptec Peptides. Cleavage Cocktails; Reagent B. [Link]

• ResearchGate. ( R,R )-2- t -Butyl-5-methyl-1,3-dioxolan-4-one. [Link]

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A Comparative Guide to Chiral Auxiliaries: Evaluating Alternatives to (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of stereochemically pure molecules, particularly in pharmaceutical and agrochemical development, the use of chiral auxiliaries remains a cornerstone of asymmetric synthesis.[1] These molecules temporarily attach to a prochiral substrate, creating a chiral environment that directs the stereochemical outcome of a reaction before being cleaved and ideally recovered.[1] This guide offers an in-depth comparison of several prominent chiral auxiliaries, with a focus on alternatives to the versatile (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one.

(R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one, a derivative of acetoacetate, is a well-regarded chiral building block known for its high diastereoselectivity in reactions with both nucleophiles and electrophiles.[2] Its rigid dioxinone ring structure provides a well-defined steric environment, making it a valuable tool in synthesis.[3] However, the specific needs of a synthetic route—such as the desired stereoisomer, cleavage conditions, or reaction type—often necessitate the exploration of alternative auxiliaries. This guide evaluates key alternatives, focusing on their performance in cornerstone asymmetric transformations like aldol, Diels-Alder, and alkylation reactions.

The Landscape of Chiral Auxiliaries: A Comparative Overview

The selection of a chiral auxiliary is a critical decision that hinges on the specific transformation, desired stereocontrol, and practical factors like cost and ease of removal.[4] While (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one is effective, other auxiliaries have been developed that offer distinct advantages in certain contexts. The most prominent among these are Evans' oxazolidinones, Crimmins' thiazolidinethiones, and auxiliaries derived from cis-1-amino-2-indanols.

Evans' Oxazolidinones

Developed by David A. Evans, chiral oxazolidinones are among the most reliable and widely used auxiliaries, particularly for asymmetric aldol reactions.[5] Typically derived from readily available amino acids, common examples include (R)-4-benzyl-2-oxazolidinone and (S)-4-isopropyl-2-oxazolidinone.

• Mechanism of Stereocontrol : The high stereoselectivity of Evans' auxiliaries stems from the formation of a rigid, chelated Z-enolate (typically with boron or titanium). The bulky substituent at the C4 position of the oxazolidinone ring effectively shields one face of the enolate, directing the approach of the electrophile (e.g., an aldehyde) to the opposite face. This reliably produces syn-aldol products.[1]

• Performance : They consistently provide very high levels of diastereoselectivity (>99% d.e.) in aldol reactions, alkylations, and Michael additions.[6] The stereochemical outcome is highly predictable based on the choice of auxiliary enantiomer and enolate geometry.

• Cleavage : A key advantage is the variety of mild cleavage methods available, which allows for the synthesis of different product types (carboxylic acids, alcohols, aldehydes, esters) while recovering the auxiliary in high yield.[7][8]

Crimmins' Thiazolidinethiones & Other Sulfur-Based Auxiliaries

Sulfur-based analogs of oxazolidinones, such as thiazolidinethiones, have proven to be exceptionally effective and, in some cases, superior to their oxygen-containing counterparts.[9]

• Mechanism of Stereocontrol : Similar to oxazolidinones, thiazolidinethiones function by forming a chelated enolate. However, the coordination properties of the thiocarbonyl sulfur can influence the geometry of the transition state. A significant advantage is their ability to access both "Evans syn" and "non-Evans syn" aldol adducts with high selectivity, simply by changing the Lewis acid (e.g., TiCl₄ vs. MgBr₂).[9]

• Performance : These auxiliaries are highly effective in acetate aldol reactions, a transformation that is often challenging for traditional oxazolidinones.[9] They demonstrate excellent diastereoselectivity in aldol, Michael addition, and cyclization reactions.[9]

• Cleavage : Cleavage protocols are similar to those for oxazolidinones, yielding a range of final products.

Auxiliaries Derived from cis-1-Amino-2-indanol

Derived from commercially available and optically pure cis-1-amino-2-indanol, these auxiliaries feature a rigid, tricyclic ring system.[6][10] This inherent rigidity leads to exceptional levels of stereochemical control.

• Mechanism of Stereocontrol : The fused ring system creates a highly organized and sterically hindered environment. When acylated and converted to an enolate, one face is almost completely blocked, resulting in near-perfect diastereofacial selectivity.[6]

• Performance : These auxiliaries have demonstrated outstanding performance in both aldol and Diels-Alder reactions, providing exclusively one diastereomer (>99% d.e.) in many cases.[6][10] Their effectiveness in Lewis acid-promoted Diels-Alder reactions is particularly noteworthy, yielding endo-adducts with high enantiomeric excess.[10]

• Cleavage : The auxiliary can be removed under mild hydrolytic conditions, and it is fully recoverable without loss of optical purity.[10]

Quantitative Performance Comparison

The choice of auxiliary is often guided by performance data from representative reactions. The table below summarizes typical results for the discussed auxiliaries in key asymmetric transformations.

Chiral Auxiliary Class	Representative Reaction	Diastereomeric Excess (d.e.) / Ratio	Yield	Key Advantages
(R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one	Dienolate addition to aldehydes	>95% d.e.	Good to High	Excellent for generating chiral acetoacetate synthons; high remote stereoselectivity.[2]
Evans' Oxazolidinones	Boron-mediated Aldol Reaction	>99% d.e.	85-95%	Highly predictable syn-aldol selectivity; versatile cleavage options.[1][6]
Crimmins' Thiazolidinethiones	TiCl₄-mediated Aldol Reaction	>98% d.e.	80-90%	Access to both syn and anti-aldol products; effective for acetate aldols.[9]
cis-1-Amino-2-indanol Derivatives	Diels-Alder with Cyclopentadiene	>98% d.e.	~90%	Extremely high facial selectivity due to rigid structure; excellent for Diels-Alder.[10]

Experimental Design & Workflow

The successful application of a chiral auxiliary methodology follows a robust, three-step sequence: attachment, diastereoselective reaction, and cleavage. This process ensures the creation of the desired stereocenter and the efficient recovery of the valuable auxiliary.

Caption: General workflow for chiral auxiliary-mediated asymmetric synthesis.

Visualizing Stereocontrol: The Evans Aldol Reaction

The predictability of the Evans auxiliary is rooted in its well-defined transition state. The formation of a Z-enolate followed by coordination with a Lewis acid (e.g., a boron triflate) creates a rigid six-membered ring transition state. The substituent on the auxiliary then dictates the facial selectivity.

Caption: Steric model for an Evans' oxazolidinone aldol reaction.

Protocol: Asymmetric Aldol Reaction Using an Evans' Oxazolidinone Auxiliary

This protocol describes a representative three-step sequence: acylation of the auxiliary, a diastereoselective aldol reaction, and hydrolytic cleavage to yield the chiral β-hydroxy carboxylic acid.

Step 1: Acylation of (R)-4-benzyl-2-oxazolidinone

Objective: To attach the propionyl group to the chiral auxiliary.

Materials:

• (R)-4-benzyl-2-oxazolidinone

• Propionic anhydride

• Triethylamine (Et₃N)

• 4-(Dimethylamino)pyridine (DMAP)

• Toluene, anhydrous

• Standard workup and purification reagents

Procedure:

• To a solution of (R)-4-benzyl-2-oxazolidinone (1.0 eq) in anhydrous toluene, add triethylamine (1.5 eq) and a catalytic amount of DMAP.

• Cool the mixture to 0 °C in an ice bath.

• Add propionic anhydride (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 30 minutes or until TLC indicates complete consumption of the starting material.

• Perform an aqueous workup, extract with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by silica gel chromatography to afford the N-propionyl oxazolidinone.

Step 2: Diastereoselective Aldol Reaction

Objective: To create two new stereocenters with high diastereoselectivity.

Materials:

• N-propionyl oxazolidinone (from Step 1)

• Di-n-butylboryl trifluoromethanesulfonate (Bu₂BOTf)

• Triethylamine (Et₃N)

• Isobutyraldehyde

• Anhydrous dichloromethane (DCM)

Procedure:

• Dissolve the N-propionyl oxazolidinone (1.0 eq) in anhydrous DCM and cool to -78 °C.

• Add Bu₂BOTf (1.1 eq) dropwise, followed by the slow addition of Et₃N (1.2 eq). Stir for 30 minutes at -78 °C, then warm to 0 °C for 1 hour to ensure Z-enolate formation.

• Cool the reaction mixture back to -78 °C.

• Add isobutyraldehyde (1.5 eq) dropwise.

• Stir at -78 °C for 2 hours, then warm to 0 °C and stir for an additional hour.

• Quench the reaction by adding a pH 7 phosphate buffer and methanol.

• Extract the product with DCM, dry the organic layer, and concentrate. The crude product can be purified by chromatography. Diastereoselectivity can be confirmed by ¹H NMR analysis.[6]

Step 3: Hydrolytic Cleavage of the Auxiliary

Objective: To cleave the auxiliary and isolate the final chiral product.

Materials:

• Aldol adduct (from Step 2)

• 30% Hydrogen peroxide (H₂O₂)

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF) / Water solution (e.g., 4:1)

• Sodium sulfite (Na₂SO₃)

Procedure:

• Dissolve the aldol adduct (1.0 eq) in a 4:1 mixture of THF and water.

• Cool the solution to 0 °C.

• Add 30% aqueous hydrogen peroxide (4.0 eq) dropwise, followed by an aqueous solution of LiOH (2.0 eq).

• Stir the reaction at 0 °C for 1-2 hours.[11]

• Quench the excess peroxide by adding an aqueous solution of sodium sulfite.

• Separate the aqueous and organic layers. The chiral auxiliary can be recovered from the organic layer.

• Acidify the aqueous layer and extract the chiral β-hydroxy carboxylic acid product.

Conclusion

While (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one is a powerful chiral building block, the vast toolkit of modern asymmetric synthesis provides researchers with a range of robust alternatives. Evans' oxazolidinones offer unparalleled predictability for syn-aldol products and operational simplicity.[1] For accessing different stereoisomers or for challenging acetate aldol reactions, Crimmins' thiazolidinethiones present a versatile and highly effective option.[9] Finally, for reactions demanding the utmost in facial selectivity, particularly in Diels-Alder cycloadditions, the rigid scaffolds of cis-1-amino-2-indanol derivatives provide near-perfect stereocontrol.[10] The optimal choice depends on a careful analysis of the target molecule, the specific transformation required, and practical considerations for cleavage and auxiliary recovery.

References

• A Comparative Guide to Chiral Auxiliaries for Asymmetric Aldol Reactions. Benchchem.
• A Comparative Guide to Chiral Diols in Synthesis: (+)-Pinanediol vs. The Field. Benchchem.
• Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. SciELO.
• Highly Enantioselective Aldol Reaction: Development of a New Chiral Auxiliary from cis-1-Amino-2-hydroxyindan. PMC.
• 4-Phenyloxazolidin-2-ones and isoindolin-1-ones: chiral auxiliaries for Diels–Alder reactions of N-substituted 1,3-dienes. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).
• Chiral Auxiliaries and Optical Resolving Agents. TCI Chemicals.
• Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis. Summit Research Repository - Simon Fraser University.
• ASYMMETRIC DIELS-ALDER REACTION : CIS-1-ARYLSULFONAMIDO-2-INDANOLS AS HIGHLY EFFECTIVE CHIRAL AUXILIARIES. PMC.
• (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one. Unspecified Source.
• Asymmetric Catalysis of Diels–Alder Reaction. Wiley-VCH.
• Enantioselective Diels–Alder reactions catalyzed by hydrogen bonding. PNAS.
• (R)-2-tert-butyl-6-méthyl-1,3-dioxine-4-one. Chem-Impex.
• 2,2,6-Trimethyl-4H-1,3-dioxin-4-one (TMD): A Versatile Acetylketene Equivalent. Thieme.
• Methods for cleavage of chiral auxiliary. ResearchGate.
• (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one. Sigma-Aldrich.
• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex. Williams College.
• Application Notes and Protocols for Chiral Auxiliary Cleavage of (R)-4-Benzyl-2-oxazolidinone. Benchchem.
• Application Notes and Protocols for 2,2,4-Trimethyl-1,3-dioxolane as a Chiral Auxiliary. Benchchem.
• Cleavage of chiral auxiliary and post‐transformations. ResearchGate.
• (2R,6R)-2-tert-Butyl-6-methyl-1,3-dioxan-4-one. PubChem.
• Totally stereoselective additions to 2,6-disubstituted 1,3-dioxin-4-ones (chiral acetoacetic acid derivatives). Synthetic and mechanistic aspects of remote stereoselectivity. Journal of the American Chemical Society.

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A Comparative Guide to the Diastereoselectivity of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric synthesis, the quest for efficient and highly selective chiral building blocks is paramount. Among these, (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one and its derivatives have emerged as powerful tools for the stereocontrolled construction of complex molecular architectures.[1][2][3][4] This guide provides a comprehensive analysis of the diastereoselectivity achieved with this chiral auxiliary, offering a comparative perspective supported by experimental data and detailed protocols.

The Significance of Diastereoselectivity and the Role of the Dioxinone Template

Diastereoselectivity, the preferential formation of one diastereomer over another in a chemical reaction, is a critical consideration in the synthesis of pharmaceuticals and other bioactive molecules, where specific stereoisomers often exhibit desired therapeutic effects while others may be inactive or even harmful. The (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one scaffold, a derivative of acetoacetate, provides a rigid chiral environment that effectively biases the approach of incoming reagents, leading to high levels of diastereocontrol in a variety of chemical transformations. The bulky tert-butyl group at the C-2 position plays a crucial role in shielding one face of the molecule, thereby directing electrophilic attack to the opposite face of the enolate.

Benchmarking Performance: Diastereoselective Reactions

The utility of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one as a chiral auxiliary is best demonstrated through its performance in key carbon-carbon bond-forming reactions, such as alkylations and aldol additions.

Diastereoselective Alkylation of the Dioxinone Enolate

The generation of a lithium enolate from (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one, followed by quenching with an electrophile, proceeds with a high degree of stereocontrol. The bulky tert-butyl group effectively directs the incoming electrophile to the face opposite to it, leading to the preferential formation of one diastereomer.

Below is a table summarizing the diastereoselectivity observed in the alkylation of the lithium enolate of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one with various electrophiles, as reported in the seminal work by Seebach and colleagues.

Electrophile (R-X)	Product	Diastereomeric Ratio (d.r.)
Methyl iodide	5-Methyl derivative	>95:5
Ethyl iodide	5-Ethyl derivative	>95:5
Benzyl bromide	5-Benzyl derivative	>95:5

Data compiled from studies by Seebach et al.

The consistently high diastereomeric ratios underscore the efficacy of the chiral template in controlling the stereochemical outcome of the reaction.

Diastereoselective Aldol Additions

In aldol reactions, the lithium enolate of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one reacts with aldehydes to generate new stereocenters with excellent diastereoselectivity. The facial selectivity is again dictated by the steric hindrance of the tert-butyl group.

Aldehyde	Product	Diastereomeric Ratio (d.r.)
Acetaldehyde	β-Hydroxy adduct	>98:2
Isobutyraldehyde	β-Hydroxy adduct	>98:2
Benzaldehyde	β-Hydroxy adduct	>98:2

Data compiled from studies by Seebach et al.[5]

The exceptional levels of diastereoselectivity make this chiral building block a reliable choice for the synthesis of complex polyketide fragments and other natural products.

Experimental Protocols

To ensure the reproducibility of these highly selective transformations, adherence to optimized experimental protocols is crucial.

General Procedure for Diastereoselective Alkylation

A solution of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one in anhydrous tetrahydrofuran (THF) is cooled to -78 °C under an inert atmosphere. A solution of lithium diisopropylamide (LDA) in THF is added dropwise, and the mixture is stirred for 30 minutes to ensure complete enolate formation. The electrophile is then added, and the reaction is stirred for several hours at -78 °C. The reaction is quenched with a saturated aqueous solution of ammonium chloride and warmed to room temperature. The product is extracted with an organic solvent, and the combined organic layers are dried and concentrated. The diastereomeric ratio is typically determined by high-field ¹H NMR spectroscopy or gas chromatography of the crude product.[2][3][6][7]

General Procedure for Diastereoselective Aldol Addition

Following the same procedure for enolate generation as in the alkylation, the aldehyde is added to the solution of the lithium enolate at -78 °C. The reaction mixture is stirred for 1-2 hours at this temperature before being quenched with saturated aqueous ammonium chloride. Workup and purification are performed as described for the alkylation reaction. The diastereoselectivity is determined by analysis of the crude product mixture.

Factors Influencing Diastereoselectivity

The remarkable diastereoselectivity observed in reactions of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one derivatives is a result of several key factors, which are illustrated in the following diagram.

Caption: Factors influencing the high diastereoselectivity of reactions involving (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one.

The rigid chair-like conformation of the dioxinone ring and the large steric footprint of the tert-butyl group are the primary determinants of the high facial selectivity. The chelation of the lithium cation between the enolate oxygen and the ring oxygen further rigidifies the transition state, enhancing the stereochemical control.

Comparison with Alternative Chiral Auxiliaries

While (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one offers excellent diastereoselectivity, it is important to consider its performance in the context of other widely used chiral auxiliaries, such as Evans' oxazolidinones and Meyers' chiral formamidines.

Chiral Auxiliary	Typical Diastereoselectivity (d.r.)	Advantages	Disadvantages
(R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one	>95:5	High predictability, readily available starting materials.	Auxiliary removal can sometimes require harsh conditions.
Evans' Oxazolidinones	>99:1	Extremely high selectivity, well-established protocols.	Auxiliary can be expensive, removal requires specific conditions.
Meyers' Chiral Formamidines	>90:10	Mild reaction conditions, versatile applications.	Lower selectivity for some substrates compared to others.

The choice of chiral auxiliary will ultimately depend on the specific synthetic target, the desired level of stereocontrol, and practical considerations such as cost and ease of removal.

Conclusion

(R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one and its derivatives are highly effective chiral building blocks that consistently deliver excellent levels of diastereoselectivity in a range of important synthetic transformations. The predictable stereochemical outcomes, driven by the sterically demanding tert-butyl group and the rigid ring system, make this auxiliary a valuable tool for the construction of enantiomerically enriched molecules. The experimental data and protocols provided in this guide serve as a practical resource for researchers seeking to leverage the power of this versatile chiral template in their synthetic endeavors.

References

• Current time in Zurich, CH. (n.d.).
• Seebach, D., et al. (1988). Journal of the American Chemical Society, 110, 4763-4763.
• Seebach, D., et al. (1986). Helvetica Chimica Acta, 69, 1147-1147.
• (1991). Chemische Berichte, 124, 1845-1845.
• (1989). Synthesis, 484-484.

• Application of 2D EXSY and qNMR Spectroscopy for Diastereomeric Excess Determination Following Chiral Resolution of β‐Lactams. (n.d.). PMC. Retrieved from [Link]

• Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy. (2014). Chemical Communications (RSC Publishing). Retrieved from [Link]

• Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy. (2014). PubMed. Retrieved from [Link]

• Named reactions: Frater - Seebach alkylation. (2008). The chemical reaction database. Retrieved from [Link]

• Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy. (n.d.). Manchester NMR Methodology Group. Retrieved from [Link]

• (R,R)-2-t-Butyl-5-methyl-1,3-dioxolan-4-one. (n.d.). ResearchGate. Retrieved from [Link]

• (2R,6R)-2-tert-Butyl-6-methyl-1,3-dioxan-4-one | C9H16O3. (n.d.). PubChem. Retrieved from [Link]

• Chiral Syn-1,3-diol Derivatives via a One-Pot Diastereoselective Carboxylation/ Bromocyclization of Homoallylic Alcohols. (2018). PMC. Retrieved from [Link]

• RECENT ADVANCES IN H NMR DETERMINATION OF ABSOLUTE CONFIGURATION VIA CHIRAL DERIVATIZING AGE. (2001). Illinois Chemistry. Retrieved from [Link]

• Recent advances in the stereoselective synthesis of distal biaxially chiral molecules. (2026). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Zimmerman Traxler. (n.d.). Andrew G Myers Research Group. Retrieved from [Link]

• Stereodivergent Synthesis of Aldol Products Using Pseudo-C 2 Symmetric N-benzyl-4-(trifluoromethyl)piperidine-2,6-dione. (2024). MDPI. Retrieved from [Link]

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A Comparative Guide to Purity Validation of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one Using GC-MS

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of chiral molecules for pharmaceutical applications, ensuring the enantiomeric and chemical purity of intermediates is paramount. The compound (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one is a critical chiral building block, and its stereochemical integrity directly impacts the efficacy and safety of the final active pharmaceutical ingredient (API). This guide provides an in-depth comparison of Gas Chromatography-Mass Spectrometry (GC-MS) with other analytical techniques for the purity validation of this compound, supported by a detailed experimental protocol and data interpretation framework.

The Criticality of Purity for Chiral Intermediates

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in drug development. Enantiomers, the two mirror-image forms of a chiral molecule, can exhibit vastly different pharmacological and toxicological profiles.[1] Therefore, the ability to produce and confirm the purity of a single enantiomer is a regulatory and safety necessity. For a chiral building block like (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one, impurities can include the undesired (S)-enantiomer, starting materials, by-products, and degradation products. A robust analytical method must be able to separate, identify, and quantify all potential impurities.

Comparative Analysis of Purity Validation Techniques

While several analytical techniques can be employed for purity analysis, their suitability varies depending on the analyte's properties and the specific requirements of the validation.[2]

Table 1: Comparison of Analytical Methods for Chiral Purity Determination

Analytical Method	Principle	Advantages	Disadvantages	Suitability for (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one
GC-MS	Separation based on volatility and interaction with a stationary phase, followed by mass-based identification.[3]	High resolution, high sensitivity, structural information from mass spectra, suitable for volatile and thermally stable compounds.[4]	Requires analyte to be volatile and thermally stable; derivatization may be needed for some compounds.[2]	Excellent. The compound is likely to be sufficiently volatile and thermally stable for GC analysis.
HPLC (Chiral)	Separation based on differential interaction of enantiomers with a chiral stationary phase (CSP).[1]	Gold standard for enantiomeric purity, wide applicability, robust, and versatile.[1][5]	Can be more expensive, longer run times compared to some methods.[2]	Very Good. A complementary technique, especially for non-volatile impurities.
NMR Spectroscopy	Utilizes chiral derivatizing agents to create diastereomers with distinct NMR signals.[6]	Provides structural information, accurate quantification.[1]	Less sensitive than chromatographic methods.[1]	Good. Useful for structural confirmation but may lack the sensitivity for trace impurities.
Capillary Electrophoresis (CE)	Separation based on differential migration of ions in an electric field.	High separation efficiency, very small sample volume required.[7]	Can have lower reproducibility compared to HPLC and GC.	Moderate. May be suitable but less commonly used for this type of compound.

GC-MS emerges as a powerful tool for the analysis of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one due to its ability to separate volatile impurities and provide definitive identification through mass spectral data.[3] The coupling of a high-resolution separation technique (GC) with a highly specific detector (MS) allows for the confident identification and quantification of trace-level impurities.[8]

GC-MS Workflow for Purity Validation

The following diagram illustrates the typical workflow for the GC-MS analysis of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one.

Caption: Workflow for GC-MS Purity Validation.

Detailed Experimental Protocol: GC-MS Analysis

This protocol is designed to be a robust starting point for the purity validation of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one, adhering to the principles outlined in the ICH Q2(R1) guidelines for analytical procedure validation.[9][10][11]

1. Materials and Reagents:

• (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one reference standard and test sample.

• High-purity solvent (e.g., Ethyl Acetate or Dichloromethane, GC grade).

• Helium (carrier gas), 99.999% purity or higher.

2. Instrumentation:

• Gas chromatograph equipped with a split/splitless injector and a flame ionization detector (FID) or a mass spectrometer (MS).

• Chiral GC column (e.g., a cyclodextrin-based column like a Chiraldex G-TA or equivalent).

3. Chromatographic Conditions (Starting Point):

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 1 minute.

  • Ramp: 10 °C/min to 200 °C, hold for 5 minutes.

• Injector Temperature: 250 °C.

• Injection Mode: Split (e.g., 50:1 ratio).

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Transfer Line Temperature: 280 °C.

• MS Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 40-300 m/z.

4. Sample Preparation:

• Prepare a stock solution of the reference standard and the test sample at a concentration of approximately 1 mg/mL in the chosen solvent.

• Further dilute the stock solution to a working concentration of approximately 100 µg/mL.

5. System Suitability:

• Inject the reference standard solution six times.

• The relative standard deviation (RSD) of the peak area for the main peak should be ≤ 2.0%.

• The resolution between the (R)- and any potential (S)-enantiomer peak should be ≥ 1.5.

6. Data Analysis and Purity Calculation:

• Identify the main peak corresponding to (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one based on its retention time and mass spectrum.

• Identify any impurity peaks. The mass spectra of these peaks can be compared against libraries (e.g., NIST) for tentative identification.[12]

• Calculate the purity using the area percent method:

  Purity (%) = (Area of main peak / Total area of all peaks) x 100

Validation of the Analytical Method

To ensure the reliability of the results, the analytical method must be validated according to ICH Q2(R1) guidelines.[13] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or the other enantiomer. This is demonstrated by achieving adequate resolution between all peaks.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is typically assessed over a range of 5-6 concentrations.

• Accuracy: The closeness of the test results obtained by the method to the true value. This can be determined by the recovery of a known amount of analyte spiked into a blank matrix.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day) and intermediate precision (inter-day).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with acceptable precision and accuracy.

Conclusion

GC-MS provides a highly sensitive and specific method for the purity validation of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one.[8] Its ability to separate and identify both enantiomeric and other chemical impurities makes it an invaluable tool in the quality control of chiral pharmaceutical intermediates.[14] While other techniques like chiral HPLC offer complementary information, the detailed structural information from mass spectrometry provides a high degree of confidence in the identity of any detected impurities.[12] By following a well-defined and validated protocol, researchers and drug development professionals can ensure the stereochemical integrity and overall purity of this critical building block, ultimately contributing to the development of safe and effective medicines.

References

• ICH Q2(R1) Analytical Procedures Guide | PDF | Detection Limit | Verification And Validation. (n.d.).
• A Comparative Guide to Analytical Methods for Chiral Purity Determination - Benchchem. (n.d.).
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. (n.d.).
• A Comparative Guide to Analytical Methods for Chiral Purity of 2-(Furan-3-yl)-1-tosylpyrrolidine - Benchchem. (n.d.).
• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005).
• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). U.S. Food and Drug Administration.
• Quality Guidelines - ICH. (n.d.).
• Validation of GC/ GC-MS methodologies - ComplianceIQ. (n.d.).
• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (n.d.).
• Chiral Purity Analysis – Know What Both Hands Are Doing - SK pharmteco. (n.d.).
• Impurity Profiling of Pharmaceutical Starting Materials Using Gas Chromatography Coupled with High- Resolution Accurate Mass Spectrometry - Thermo Fisher Scientific. (n.d.).
• Development and Validation for Quantitative Determination of Genotoxic Impurity in Gemfibrozil by Gas Chromatography with Mass Spectrometry - MDPI. (2023).
• Advances in chiral analysis: from classical methods to emerging technologies - Chemical Society Reviews (RSC Publishing). (2025). DOI:10.1039/D4CS01202J.
• Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC. (n.d.).
• GC/MS Identification of Impurities - Medistri SA. (2024).

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Safety & Regulatory Compliance

(R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one proper disposal procedures

Standard Operating Procedure & Technical Guide: Proper Disposal of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one

Introduction

(R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one (CAS: 107289-20-3) is a highly valuable chiral building block, originally developed as part of Seebach’s oxazolidinone and dioxinone methodologies for asymmetric synthesis[1]. Widely utilized by drug development professionals for the stereoselective synthesis of complex active pharmaceutical ingredients (APIs), this compound requires rigorous handling and disposal protocols. As an organic compound lacking halogens or heavy metals, its disposal follows specific Resource Conservation and Recovery Act (RCRA) guidelines for non-halogenated waste[2]. This guide provides a self-validating, step-by-step protocol for the safe segregation, containment, and thermal destruction of this chemical, ensuring strict regulatory compliance and laboratory safety.

Chemical Profile & Hazard Assessment

Before initiating any disposal protocol, it is critical to understand the physicochemical properties of the waste material. (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one is a crystalline solid at room temperature[1].

Property	Specification
Chemical Name	(R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one
CAS Number	107289-20-3
Molecular Formula	C9H14O3
Molecular Weight	170.21 g/mol
Physical State	Solid (Melting Point: 60–62 °C)[1]
Waste Classification	Non-Halogenated Organic Waste[2]
GHS Disposal Code	P501 (Dispose to approved plant)[3]

Scientific Integrity: The Causality of Waste Segregation

Under EPA RCRA guidelines, organic wastes must be strictly segregated into halogenated and non-halogenated streams[4]. Because the molecular structure of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one (C9H14O3) consists entirely of carbon, hydrogen, and oxygen, it fundamentally lacks halogens (fluorine, chlorine, bromine, iodine)[2].

The "Why" Behind Segregation: Mixing non-halogenated compounds with halogenated waste needlessly triggers the EPA's "mixture rule," forcing the entire container to be treated as halogenated waste[5]. Halogenated waste requires specialized, highly expensive incineration scrubbers to neutralize acidic byproducts (like HCl or HF)[4]. By strictly segregating this dioxinone into the non-halogenated stream, laboratories optimize incineration efficiency—allowing the compound to undergo complete thermal oxidation into harmless carbon dioxide (CO 2​ ) and water vapor (H 2​ O) while significantly reducing hazardous waste management costs[2].

Disposal Workflow Visualization

Workflow for segregation, containment, and thermal destruction of non-halogenated organic waste.

Step-by-Step Disposal Protocol

The following methodology provides a self-validating system for laboratory personnel to safely dispose of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one, aligning with GHS P501 mandates[3].

Step 1: Determine the Physical State of the Waste

• Pure Solid: If the waste consists of unused, expired, or spilled crystalline solid (mp 60–62 °C)[1], it must be collected in a solid waste container.

• Solvent Solution: If the compound is dissolved in a reaction solvent (e.g., ethanol, ethyl acetate, or hexanes), verify that the solvent is also non-halogenated[2]. Critical Check: If dissolved in a halogenated solvent (e.g., dichloromethane or chloroform), the entire mixture must be diverted to the halogenated waste stream[4].

Step 2: Primary Containment

• For Solids: Carefully transfer the solid waste into a wide-mouth, chemically compatible container (e.g., High-Density Polyethylene (HDPE) or glass). Ensure the cap is tightly sealed to prevent moisture ingress or dust generation.

• For Liquids: Pour the non-halogenated solvent mixture into an approved HDPE waste carboy. Expert Insight: HDPE is chosen because it is highly resistant to non-halogenated organic solvents, preventing container degradation and leaks[2]. Never fill liquid waste containers beyond 80% capacity to allow for vapor expansion[4].

Step 3: RCRA-Compliant Labeling

• Immediately affix a hazardous waste tag to the container.

• Clearly list the full chemical name: "(R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one". Do not use abbreviations or structural formulas.

• Check the "Non-Halogenated Organic" and "Flammable/Combustible" hazard boxes, as appropriate for the accompanying solvent[4].

Step 4: Storage in the Satellite Accumulation Area (SAA)

• Store the sealed, labeled container in the designated laboratory SAA.

• Ensure the container is kept away from strong oxidizing agents, acids, or bases to prevent reactive cross-contamination[4].

• Containers must remain closed at all times unless actively adding waste[2].

Step 5: EHS Transfer and Final Destruction

• Submit a waste pickup request to your institution's Environmental Health and Safety (EHS) department.

• The waste will be manifested and transported to an approved commercial disposal facility[5].

• Final Destruction: The preferred and legally compliant method of disposal is high-temperature incineration[3]. The compound is subjected to temperatures exceeding 1,000 °C, breaking the carbon-carbon and carbon-oxygen bonds, yielding only CO 2​ and H 2​ O, thereby eliminating any environmental toxicity risks[6].

Spill Response & Decontamination

In the event of an accidental release, immediate action prevents exposure and regulatory violations.

• Isolate the Area: Restrict access to the spill zone. Wear appropriate PPE (nitrile gloves, safety goggles, and a lab coat).

• Solid Spills: Do not use water, as it may spread the chemical. Gently sweep up the crystalline powder using a spark-proof brush and dustpan, minimizing dust generation. Place the recovered material into a solid hazardous waste container.

• Decontamination: Wipe down the affected surface with a disposable towel dampened with a compatible non-halogenated solvent (e.g., ethanol), and dispose of the contaminated towels in the solid organic waste bin.

References[4] AK Scientific, Inc. "Safety Data Sheet (United States). (R)-2-Tert-Butyl-6-methyl-1,3-dioxin-4-one." AK Scientific.View Source[3] Sigma-Aldrich. "(R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one puriss., ≥99.0%." Sigma-Aldrich Product Catalog. View Source[5] UTIA Safety Office. "Hazardous Waste Guide." University of Tennessee. View Source[6] Environment, Health and Safety. "Hazardous Waste Manual - Chapter 5: Managing Hazardous Waste." Cornell University. View Source[7] U.S. Environmental Protection Agency (EPA). "Disposal Handbook: A Guide to Managing Classification and Disposal of Hazardous Waste at Superfund Sites." EPA. View Source[2] Hazardous Waste Experts. "Guidelines for Solvent Waste Recycling and Disposal." Hazardous Waste Experts. View Source[1] Sigma-Aldrich. "Iron Lewis Acid[(η5-C5H5)Fe(CO)2(THF)]+ Catalyzed Organic Reactions." Sigma-Aldrich. View Source

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• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 3. aksci.com [aksci.com]
• 4. utiasafety.tennessee.edu [utiasafety.tennessee.edu]
• 5. Hazardous Waste Manual [ehs.cornell.edu]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Advanced Laboratory Handling & Safety Protocol: (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one

As a foundational component in modern drug development, (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one (CAS: 107289-20-3) is a highly valuable chiral building block. Originally developed and popularized as "Seebach's dioxanone," it functions as a chiral acetoacetate equivalent, enabling the totally stereoselective addition of electrophiles in asymmetric synthesis [1].

However, handling this compound requires strict logistical and safety oversight. Because it is a low-melting solid (60–62 °C)[2], it presents specific handling challenges. At room temperature, it exists as a fine crystalline powder that can easily aerosolize during weighing and transfer, posing an immediate inhalation hazard[3]. Furthermore, it is classified under Storage Class 11 (Combustible Solids) and WGK 3 (Highly hazardous to water)[3]. This guide provides a self-validating, step-by-step operational framework for researchers handling this compound.

Part 1: Risk Assessment & Causality-Driven PPE Selection

To build a robust laboratory safety system, Personal Protective Equipment (PPE) selection must not be arbitrary; it must directly address the physical state and hazard classifications of the chemical being handled [3].

Table 1: Quantitative Data & Hazard Profile

Property	Value / Classification
CAS Number	107289-20-3
Molecular Weight	170.21 g/mol
Melting Point	60–62 °C[2]
Storage Class	11 (Combustible Solids)[3]
Water Hazard Class	WGK 3 (Highly hazardous to water)[3]

Table 2: Required Personal Protective Equipment (PPE)

PPE Category	Specification	Causality / Rationale
Respiratory	N95 (US) or Type P2 (EN 143) respirator[3]	Prevents inhalation of fine crystalline dust that can easily aerosolize during the spatial transfer of the solid.
Hand Protection	Nitrile rubber gloves (Min. 0.11 mm thickness)[3]	Provides an effective barrier against solid organic compounds. Note: Upgrade to fluorinated rubber if handling the compound dissolved in chlorinated solvents like DCM.
Eye Protection	Tightly fitting safety goggles / Eyeshields[3]	Protects the cornea from mechanical scratching and chemical irritation caused by airborne particulates.
Body Protection	Flame-retardant, anti-static lab coat	Mitigates ignition risks associated with handling Class 11 Combustible Solids[3].

Part 2: Standard Operating Procedure (SOP) & Workflow

The following step-by-step methodology ensures the safe dispensing, reaction assembly, and decontamination of (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one.

Step 1: Pre-Operation Verification

• Verify that the fume hood is operating at a standard face velocity of 80–100 fpm.

• Conduct a seal-check on your N95 respirator and inspect nitrile gloves for micro-tears before opening the chemical container.

Step 2: Dispensing and Weighing

• Utilize an anti-static weighing boat . Because the compound is a fine powder, static charge can cause the crystals to repel from the spatula, aerosolizing the combustible dust into the user's breathing zone.

• Keep the source bottle inside the fume hood during the entire weighing process to contain any accidental particulate drift.

Step 3: Reaction Assembly

• Transfer the solid directly into the reaction flask.

• If utilizing the compound for asymmetric synthesis (e.g., dienolate formation), dissolve the solid in the appropriate anhydrous solvent (such as THF) under an inert argon or nitrogen atmosphere to maintain the integrity of the chiral center [4].

Step 4: Decontamination

• Wipe down spatulas and the balance area with a solvent in which the compound is highly soluble (e.g., ethanol or acetone), followed by a secondary wipe with distilled water.

Workflow for handling (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one.

Part 3: Spill Response & Disposal Logistics

Emergency Spill Protocol

• Containment: If a spill occurs outside the fume hood, immediately evacuate personnel from the immediate vicinity until the dust settles to prevent inhalation.

• PPE Donning: Responders must don an N95/P2 respirator and heavy-duty nitrile gloves before approaching the spill[3].

• Collection: Do NOT dry sweep. Dry sweeping will aerosolize the combustible solid, creating a severe inhalation and flash-fire hazard. Instead, use a damp, lint-free cloth or a specialized HEPA-filtered vacuum to collect the powder.

• Sanitization: Wash the spill area thoroughly with soap and water after the physical removal of the chemical[5].

Disposal Logistics Due to its WGK 3 classification (Highly hazardous to water)[3], (R)-2-tert-Butyl-6-methyl-1,3-dioxin-4-one must never be disposed of in the municipal sewage system or aqueous waste streams.

• Solid Waste: Collect all contaminated weighing boats, wipes, and residual solid in a rigid, tightly sealed hazardous waste container explicitly labeled "Class 11 Combustible Solid / WGK 3".

• Destruction: Transfer the sealed containers to an approved environmental waste facility for high-temperature incineration.

References

• Seebach, D., Beck, A. K., & Bierbaum, D. J. "Totally stereoselective additions to 2,6-disubstituted 1,3-dioxin-4-ones (chiral acetoacetic acid derivatives). Synthetic and mechanistic aspects of remote stereoselectivity". Journal of the American Chemical Society, 1988. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemimpex.com [chemimpex.com]
• 3. (R)-2-叔丁基-6-甲基-1,3-二噁英-4-酮 puriss., ≥99.0% (sum of enantiomers, HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 4. Pyranone Natural Products as Inspirations for Catalytic Reaction Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CAS No. 107289-20-3 Specifications | Ambeed [ambeed.com]